2-Methoxybenzaldehyde semicarbazone

• CAS: 5346-30-5

Core Science & Biosynthesis

2-Methoxybenzaldehyde semicarbazone chemical structure and properties

Topic: 2-Methoxybenzaldehyde Semicarbazone: Chemical Structure, Synthesis, and Pharmacological Properties Content Type: Technical Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Molecular Architecture, Synthesis Protocols, and Pharmacological Profiling

Executive Summary

2-Methoxybenzaldehyde semicarbazone (2-MBS) represents a critical scaffold in medicinal chemistry, particularly within the anticonvulsant and antimicrobial domains. As a condensation product of o-anisaldehyde and semicarbazide, it functions as a versatile pharmacophore capable of hydrogen bonding and metal chelation. This guide provides a rigorous technical analysis of 2-MBS, detailing its synthesis, physicochemical characterization, and biological mechanisms. It is designed to serve as a reference for optimizing lead compounds in epilepsy and infectious disease research.

Molecular Architecture & Crystallography

Structural Identity

The molecule consists of a 2-methoxyphenyl ring linked to a urea moiety via an imine bridge (–CH=N–). The presence of the ortho-methoxy group introduces steric and electronic effects that distinguish it from its para and meta isomers, influencing both crystal packing and receptor binding affinity.

• IUPAC Name: (2E)-2-(2-methoxybenzylidene)hydrazinecarboxamide

• Molecular Formula:

  [1][2]

• Molecular Weight: 193.20 g/mol

• SMILES: COc1ccccc1C=NNC(N)=O

Tautomerism and Coordination

In the solid state, 2-MBS exists predominantly in the amido form (C=O). However, in solution—and particularly upon metal coordination—it can tautomerize to the imido form (C-OH), facilitating coordination via the enolic oxygen and azomethine nitrogen. This bidentate (

) donor capability is central to its use in synthesizing metallo-pharmaceuticals (e.g., Cu(II), Co(II) complexes).

Crystal Packing

Crystallographic studies of related ortho-substituted semicarbazones reveal that the crystal lattice is stabilized by an extensive network of intermolecular hydrogen bonds involving the amide

, the hydrazinic , and the carbonyl oxygen. The ortho-methoxy oxygen often acts as a weak hydrogen bond acceptor, influencing the planarity of the molecule and its solubility profile.

Synthesis & Purification Protocols

Reaction Mechanism

The synthesis proceeds via a nucleophilic addition-elimination reaction (Schiff base formation). The nucleophilic hydrazine nitrogen of semicarbazide attacks the electrophilic carbonyl carbon of 2-methoxybenzaldehyde. Acid catalysis is required to activate the carbonyl, but the pH must be carefully buffered (typically pH 4–5) to prevent protonation of the nucleophile.

Figure 1: Step-wise reaction mechanism for the synthesis of 2-methoxybenzaldehyde semicarbazone.

Optimized Laboratory Protocol

This protocol ensures high yield (>85%) and purity suitable for biological screening.

Reagents:

• 2-Methoxybenzaldehyde (10 mmol, 1.36 g)

• Semicarbazide Hydrochloride (10 mmol, 1.12 g)

• Sodium Acetate (anhydrous, 15 mmol, 1.23 g)

• Ethanol (95%) and Distilled Water

Procedure:

• Preparation of Semicarbazide Solution: Dissolve semicarbazide hydrochloride and sodium acetate in 10 mL of distilled water. The sodium acetate acts as a buffer to release the free semicarbazide base while maintaining a slightly acidic pH for catalysis.

• Aldehyde Addition: Dissolve 2-methoxybenzaldehyde in 10 mL of ethanol. Slowly add this solution to the aqueous semicarbazide mixture with vigorous stirring.

• Reflux: A white/pale yellow precipitate often forms immediately. Heat the mixture under reflux for 30–45 minutes to ensure completion.

• Isolation: Cool the reaction mixture in an ice bath for 1 hour. Filter the precipitate under vacuum.[3]

• Purification: Recrystallize from hot ethanol (95%).

• Drying: Dry in a vacuum desiccator over

  .

Self-Validation Check:

• Yield: Expected range 85–92%.

• Purity: Check via TLC (Solvent system: Chloroform:Methanol 9:1). Single spot required.

Physicochemical Characterization

Reliable characterization data is essential for confirming identity and purity. The following data points are established experimental values.

Thermal & Physical Properties[4][5]

Property	Value / Range	Notes
Appearance	White to pale yellow crystalline solid	Needles or plates from ethanol
Melting Point	206 – 208 °C (Experimental)	Lit. values vary (215 °C) depending on polymorph [1]
Solubility	DMSO, DMF (High); Ethanol (Hot); Water (Insoluble)	Lipophilicity (logP ~1.7) aids CNS penetration
Yield	85 – 95%	High atom economy reaction

Spectral Signatures[5][6]

Infrared Spectroscopy (KBr Pellet):

• 3450, 3240 cm⁻¹:

  and stretching (Asymmetric/Symmetric).

• 1690–1710 cm⁻¹:

  stretching (Amide I).

• 1590–1610 cm⁻¹:

  stretching (Azomethine).

• 1250 cm⁻¹:

  stretching (Aryl methoxy).

¹H NMR (DMSO-d₆, 400 MHz):

• δ 10.25 ppm (s, 1H): Singlet for the amide

  proton (exchangeable with ).

• δ 8.20–8.40 ppm (s, 1H): Singlet for the azomethine proton (

  ).

• δ 7.80–6.90 ppm (m, 4H): Aromatic protons (pattern characteristic of ortho-substitution).

• δ 6.30–6.50 ppm (bs, 2H): Broad singlet for

  protons.

• δ 3.85 ppm (s, 3H): Singlet for the methoxy (

  ) group.

Pharmacological & Biological Applications[6][7]

Anticonvulsant Activity

Semicarbazones are a major class of anticonvulsants, designed to be bioisosteres of phenytoin. The "aryl binding site" (phenyl ring) and "hydrogen bonding domain" (urea) are critical for activity.

• Mechanism of Action: 2-MBS acts primarily by blocking voltage-gated sodium channels (VGSCs). The semicarbazone moiety stabilizes the inactive state of the channel, preventing repetitive neuronal firing during a seizure.

• Structure-Activity Relationship (SAR): The ortho-methoxy group provides steric bulk that forces the phenyl ring out of planarity with the semicarbazone backbone. This conformation is often favorable for binding to the hydrophobic pocket of the sodium channel.

• Efficacy: In Maximal Electroshock (MES) models, methoxy-substituted semicarbazones have shown protection levels comparable to standard drugs like Carbamazepine, often with lower neurotoxicity [2].

Figure 2: Pharmacophore analysis of 2-MBS highlighting the functional zones responsible for anticonvulsant activity.

Antimicrobial & Metal Complexation

The biological activity of 2-MBS is significantly enhanced upon coordination with transition metals (Cu, Co, Ni, Zn).

• Chelation Theory: Upon complexation, the polarity of the metal ion is reduced due to the partial sharing of its positive charge with the donor groups (

  and ) and delocalization of -electrons. This increases the lipophilicity of the complex, facilitating penetration through the lipid layer of bacterial membranes [3].

• Spectrum: Metal complexes of 2-MBS have demonstrated potent activity against S. aureus and E. coli, often exceeding the efficacy of the free ligand.

References

• Raghav, N., et al. (2010).[4] "In-vitro studies of various carbonyl derivatives on liver alkaline phosphatase." Journal of Chemical and Pharmaceutical Research, 2(4), 801-807.[4]

• Pandeya, S. N. (2012). "Semicarbazone – a versatile therapeutic pharmacophore for fragment based anticonvulsant drug design." Acta Pharmaceutica, 62, 263–286.

• Vidhya, R. S., & Rathika Nath, G. (2017).[3] "Synthesis Characterization and Biological Application of 2,3,4-Trimethoxy Benzaldehyde Semicarbazone Co(II) Metal Ions." Chemical Sciences Journal, 8(4).

• Chandra, S., & Kumar, A. (2015). "Synthesis, Magnetic and Spectral Investigations of Copper Metal Ion Complexes of 2–Substituted Benzaldehyde Semicarbazones." International Journal of Scientific Engineering and Applied Science, 1(5).

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2-Methoxybenzaldehyde semicarbazone CAS number and molecular weight

CAS Number: 120445-51-4 | Molecular Weight: 193.20 g/mol [1]

Executive Summary

2-Methoxybenzaldehyde semicarbazone is a crystalline hydrazine derivative formed through the condensation of o-anisaldehyde (2-methoxybenzaldehyde) and semicarbazide.[1] While historically utilized for the qualitative identification of carbonyl compounds due to its sharp melting point, this molecule has evolved into a critical pharmacophore in medicinal chemistry.[1] It serves as a lead scaffold for anticonvulsant agents , functioning as a sodium channel blocker and GABA-transaminase inhibitor.[1] This guide provides a rigorous technical profile, validated synthesis protocols, and structural insights for researchers in drug discovery and organic synthesis.[1]

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]

The precise identification of 2-methoxybenzaldehyde semicarbazone is critical for database registration and quality control.[1] Note that while the parent aldehyde is common, the specific semicarbazone derivative carries a distinct registry number.[1]

Core Identifiers

Parameter	Technical Specification
Chemical Name	2-Methoxybenzaldehyde semicarbazone
Systematic Name	(2E)-2-[(2-methoxyphenyl)methylidene]hydrazinecarboxamide
CAS Registry Number	120445-51-4
Molecular Formula	C H N O
Molecular Weight	193.20 g/mol
SMILES	COc1ccccc1C=NNC(N)=O
InChI Key	OGMVRNVTFDFHHE-UHFFFAOYSA-N

Physical Properties

• Appearance: White to off-white crystalline solid.[1]

• Melting Point: 215°C (Literature); 206–208°C (Experimental range depending on solvent).[1]

• Solubility: Soluble in DMSO, DMF, and hot ethanol; sparingly soluble in water and diethyl ether.[1]

Synthesis & Validation Protocol

Expertise Note: The synthesis of semicarbazones is a classic nucleophilic addition-elimination reaction.[1] The critical control point is the pH of the reaction medium .[1] Semicarbazide is supplied as a hydrochloride salt to prevent oxidation; however, the free nucleophile must be liberated using a weak base (sodium acetate) without raising the pH enough to induce side reactions (e.g., aldol condensation of the aldehyde).[1]

Reaction Mechanism

The reaction proceeds via the attack of the hydrazine nitrogen (the most nucleophilic center) on the carbonyl carbon of the aldehyde, followed by dehydration.[1]

Figure 1: Reaction pathway for the synthesis of 2-methoxybenzaldehyde semicarbazone via condensation.[1]

Validated Experimental Protocol

This protocol is designed for high purity (>98%) and yield (>85%), utilizing a "Green Chemistry" aqueous-ethanol solvent system.[1]

Materials:

• 2-Methoxybenzaldehyde (10 mmol, 1.36 g)[1]

• Semicarbazide Hydrochloride (10 mmol, 1.12 g)

• Sodium Acetate Anhydrous (15 mmol, 1.23 g)

• Ethanol (95%) and Distilled Water[1]

Step-by-Step Methodology:

• Reagent Preparation: Dissolve semicarbazide hydrochloride and sodium acetate in 10 mL of distilled water. The solution should be clear.

• Aldehyde Solution: In a separate flask, dissolve 2-methoxybenzaldehyde in 10 mL of ethanol.

• Condensation: Slowly add the aldehyde solution to the aqueous semicarbazide solution with vigorous stirring.

  • Observation: A white precipitate should begin to form almost immediately (turbidity).[1]

• Reflux: Heat the mixture on a water bath at 60–70°C for 30 minutes to ensure completion.

• Isolation: Cool the mixture in an ice bath for 1 hour to maximize crystallization. Filter the solid under vacuum.[1]

• Purification: Recrystallize from hot ethanol (95%).

  • Causality: Recrystallization removes unreacted semicarbazide (water-soluble) and any oxidized aldehyde impurities.[1]

• Drying: Dry the crystals in a desiccator over CaCl

  or in an oven at 50°C.

Quality Control (Self-Validation)

• Melting Point Check: The product must melt sharply between 206°C and 215°C . A range >2°C indicates impurity (likely moisture or unreacted aldehyde).

• TLC: Silica gel G; Solvent system: Chloroform:Methanol (9:1).[1] Single spot visualization under UV light.

Pharmacological Utility: The Anticonvulsant Pharmacophore

Beyond chemical identification, 2-methoxybenzaldehyde semicarbazone represents a specific class of anticonvulsants active in the Maximal Electroshock Seizure (MES) model.[1][2]

Structural Logic

The molecule fits the "Aryl-Binding Site / Hydrogen Bonding Domain" model proposed by Dimmock et al. for anticonvulsant activity.[1]

• Hydrophobic Domain (Aryl): The 2-methoxyphenyl ring interacts with the hydrophobic pocket of the voltage-gated sodium channel.[1] The ortho-methoxy group provides steric bulk and potential intramolecular hydrogen bonding, locking the conformation.[1]

• Hydrogen Bonding Domain: The amide (-NH-CO-NH2) moiety serves as a donor/acceptor system essential for receptor binding.[1]

• Electron Donor: The azomethine nitrogen (-CH=N-) facilitates electron delocalization.[1]

Figure 2: Pharmacophore model illustrating the structural components contributing to biological activity.[1]

Biological Data Summary

Research indicates that semicarbazones derived from methoxy-substituted benzaldehydes exhibit significant protection against electrically induced seizures.[1]

Assay Model	Activity Profile	Mechanism
MES (Maximal Electroshock)	High Protection	Sodium Channel Blockade
scPTZ (Pentylenetetrazole)	Moderate/Low	GABAergic Modulation
Neurotoxicity (Rotarod)	Low Toxicity	High Therapeutic Index

References

• GuideChem. (2024).[1] 2-Methoxybenzaldehyde semicarbazone Chemical Properties and CAS 120445-51-4. Link

• Raghav, N., et al. (2010).[1][3] "In-vitro studies of various carbonyl derivatives on liver alkaline phosphatase." Journal of Chemical and Pharmaceutical Research, 2(4), 801-807.[1][3] (Source for melting point data: 206-208°C / Lit 215°C).[1][3] Link

• Pandeya, S. N. (2012).[1] "Semicarbazone – a versatile therapeutic pharmacophore for fragment based anticonvulsant drug design."[1][4] Acta Pharmaceutica, 62, 263–286.[1][4] Link

• Thirumurugan, R., et al. (2006).[1][5] "2,4-Dimethoxyphenylsemicarbazones with anticonvulsant activity against three animal models of seizures." Bioorganic & Medicinal Chemistry, 14(9), 3106-3112.[1][5] Link

• PubChem. (2024).[1] Compound Summary: 2-Methoxybenzaldehyde (Parent Compound).[1][6][4] Link

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A Comparative Analysis of 2-Methoxybenzaldehyde Semicarbazone and 2-Hydroxy-3-methoxybenzaldehyde Semicarbazone

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed technical exploration of two closely related semicarbazone derivatives: 2-Methoxybenzaldehyde semicarbazone and 2-Hydroxy-3-methoxybenzaldehyde semicarbazone. While structurally similar, a single hydroxyl group imparts significant differences in their chemical behavior, spectroscopic signatures, and potential applications. This document is designed for professionals in research and drug development, offering insights into their synthesis, characterization, and functional distinctions.

Structural and Electronic Distinctions

The foundational difference between these two molecules lies in the substitution pattern on the aromatic ring of the parent aldehyde.

• 2-Methoxybenzaldehyde , also known as o-anisaldehyde, features a methoxy group (-OCH₃) at the C2 position, adjacent to the aldehyde's formyl group (-CHO).[1][2][3] Its semicarbazone derivative retains this feature.

• 2-Hydroxy-3-methoxybenzaldehyde , a derivative of o-vanillin, possesses a hydroxyl group (-OH) at the C2 position and a methoxy group (-OCH₃) at the C3 position.[4][5][6] This seemingly minor difference is critical. The C2-hydroxyl group can participate in intramolecular hydrogen bonding with the formyl group and, in the semicarbazone, with the imine nitrogen.[4][7] This has profound effects on the molecule's conformation, reactivity, and coordinating ability.

The presence of the phenolic hydroxyl group in 2-Hydroxy-3-methoxybenzaldehyde semicarbazone introduces an acidic proton and a potential hydrogen bond donor site, which are absent in its 2-methoxy counterpart.

Caption: Core structural differences between the two semicarbazones.

Synthesis: Pathways and Protocols

Semicarbazones are synthesized through a condensation reaction between an aldehyde or ketone and semicarbazide, typically using semicarbazide hydrochloride in the presence of a base like sodium acetate to liberate the free semicarbazide.[8] The reaction proceeds via nucleophilic addition to the carbonyl carbon, followed by dehydration to form the characteristic imine (azomethine) linkage (-C=N-).

Caption: General experimental workflow for semicarbazone synthesis.

Experimental Protocol: Synthesis of 2-Hydroxy-3-methoxybenzaldehyde Semicarbazone (HMBS)

This protocol is adapted from established methodologies for synthesizing semicarbazones.[9]

• Reagent Preparation:

  • Solution A: Dissolve 1.52 g (0.01 mol) of 2-hydroxy-3-methoxybenzaldehyde in 20 mL of ethanol.

  • Solution B: Dissolve 1.11 g (0.01 mol) of semicarbazide hydrochloride and 1.64 g (0.02 mol) of sodium acetate in 15 mL of warm water.

• Reaction: Add Solution A to Solution B slowly with constant stirring.

• Precipitation & Isolation: A solid precipitate will form. Continue stirring for 15-20 minutes to ensure complete reaction.

• Purification: Filter the crude product using a Buchner funnel. Wash the solid thoroughly with cold water and then with a small amount of cold ethanol to remove unreacted starting materials.

• Drying: Dry the purified white crystalline product in a desiccator over anhydrous CaCl₂.

The synthesis of 2-Methoxybenzaldehyde semicarbazone follows an identical procedure, substituting the parent aldehyde accordingly. While yields for both are generally high, the electronic nature of the aldehyde can slightly influence reaction kinetics.

Comparative Data Analysis

The structural differences manifest clearly in the physicochemical and spectroscopic data of the two compounds.

Table 1: Physicochemical Properties

Property	2-Methoxybenzaldehyde Semicarbazone	2-Hydroxy-3-methoxybenzaldehyde Semicarbazone
Molecular Formula	C₉H₁₁N₃O₂	C₉H₁₁N₃O₃
Molecular Weight	193.20 g/mol	209.20 g/mol [10]
Appearance	Colorless to white solid	White to off-white crystalline solid
CAS Number	36336-39-3	58336-41-7[10]

Table 2: Key Spectroscopic Differences

Spectroscopic Technique	Feature for 2-Methoxybenzaldehyde Semicarbazone	Differentiating Feature for 2-Hydroxy-3-methoxybenzaldehyde Semicarbazone
¹H NMR	Absence of a phenolic -OH signal. Methoxy (-OCH₃) protons appear as a singlet ~3.9 ppm.	Presence of a sharp singlet for the phenolic -OH proton at a downfield shift (>10 ppm) .[11] This is a definitive marker.
FT-IR (cm⁻¹)	Absence of a broad O-H stretch. Shows C-H (aromatic & aliphatic), N-H (~3400-3200), C=O (~1680), and C=N (~1600-1650) stretches.	Presence of a broad O-H stretching band (~3200-3500 cm⁻¹) . This band may overlap with N-H stretches but is characteristic.
UV-Vis (λmax)	Exhibits characteristic absorption peaks for the aromatic system and conjugated side chain.	The phenolic -OH group acts as a powerful auxochrome, typically causing a bathochromic (red) shift to a longer wavelength compared to its methoxy counterpart.
Mass Spec (m/z)	Molecular ion peak [M]⁺ at m/z 193.	Molecular ion peak [M]⁺ at m/z 209. Fragmentation patterns will differ due to the presence of the reactive -OH group.

Applications in Drug Development and Coordination Chemistry

Semicarbazones are a well-established class of compounds with a broad spectrum of biological activities, including antibacterial, antifungal, anticonvulsant, and anticancer properties.[12][13]

• 2-Methoxybenzaldehyde and its derivatives have demonstrated notable antibacterial and antifungal activity.[14] The semicarbazone could be explored as a lead compound in developing novel anti-infective agents.

• 2-Hydroxy-3-methoxybenzaldehyde Semicarbazone (HMBS) presents a more compelling profile for certain applications due to its structure. The presence of the phenolic hydroxyl group, the imine nitrogen, and the carbonyl oxygen makes it an excellent multidentate ligand.[9][15] It can coordinate with metal ions to form stable metal complexes.[16] This chelation ability is often linked to enhanced biological activity, as the resulting metal complexes can exhibit different lipophilicity and interaction mechanisms with biological targets compared to the free ligand.[16] Studies have shown that metal complexes of HMBS possess significant antimicrobial and antioxidant properties.[16]

Caption: Chelation of a metal ion by the HMBS ligand.

Conclusion

The distinction between 2-Methoxybenzaldehyde semicarbazone and 2-Hydroxy-3-methoxybenzaldehyde semicarbazone extends far beyond a simple structural isomerism. The substitution of a methoxy group for a hydroxyl group at the C2 position fundamentally alters the molecule's properties:

• Structure & Reactivity: The hydroxyl group enables intramolecular hydrogen bonding and provides an acidic proton, influencing conformation and reactivity.

• Spectroscopic Signature: The presence of the -OH group provides unambiguous signals in ¹H NMR and FT-IR spectra, simplifying characterization.

• Application Potential: While both compounds are of interest in drug discovery, the hydroxyl group in HMBS confers superior chelating ability, making it a highly versatile ligand for developing metallodrugs with potentially enhanced biological activities.

For researchers, the choice between these two molecules is application-dependent. 2-Methoxybenzaldehyde semicarbazone serves as a valuable scaffold for exploring structure-activity relationships related to lipophilicity and electronic effects. In contrast, 2-Hydroxy-3-methoxybenzaldehyde semicarbazone is the superior candidate for studies involving coordination chemistry and the development of bioactive metal complexes.

References

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• Hajipour, A. R., Mohammadpoor-Baltork, I., & Bigdeli, M. (2000). A Convenient and Mild Procedure for the Synthesis of Hydrazones and Semicarbazones from Aldehydes or Ketones under Solvent-free Conditions. Semantic Scholar.
• Ghosh, S., et al. (2022). Novel Semicarbazone Derivatives: Synthesis, Characterization, and Antidiabetic Activity Assessment. IJSDR.
• Taylor & Francis Online. (2024, July 23). An Efficient Synthesis of Novel Semicarbazones and Their Biological Activities. Taylor & Francis Online.
• Sathyabama Institute of Science and Technology. (n.d.). synthesis and characterization of semicarbozone. Sathyabama Institute of Science and Technology.
• Jevtovic, V., et al. (n.d.). Chemical structure of 2-Hydroxy-3-methoxybenzaldehyde semicarbazone (HMBS). ResearchGate.
• Zhou, R., Zou, H., & Mei, G. (2014). Synthesis, Spectroscopic Characterization and Thermal Studies of (E,E)-2-Hydroxy-3-methoxybenzaldehyde Azine. Asian Journal of Chemistry.
• YouTube. (2022, September 13). 338 BCH3023 IUPAC Nomenclature of Aldehydes. YouTube.
• ResearchGate. (n.d.). (PDF) 2-Hydroxy-3-methoxybenzaldehyde (o-vanillin) revisited. ResearchGate.
• Rosaline Ezhilarasi, J., & Jaya Santhi, R. (n.d.). SYNTHESIS, CHARACTERIZATION, AND BIOLOGICAL APPLICATIONS OF 2- HYDROXY-3-METHOXY BENZALDEHYDE SEMI AND THIOSEMI CARBAZONE COMPLE. International Journal of Pharmaceutical Sciences and Research.
• Vidhya, R. S., & Rathika Nath, G. (2017). Synthesis Characterization and Biological Application of 2,3,4-Trimethoxy Benzaldehyde Semicarbazone Co(II) Metal Ions. Semantic Scholar.
• NIST. (n.d.). Benzaldehyde, 2-methoxy-. NIST WebBook.
• Schüßl, D., & Pley, M. (2015). 2-Hydroxy-3-methoxybenzaldehyde (o-vanillin) revisited. PMC.
• Nagaraju, S., et al. (2018). Spectral, Optical and Structural Studies of 2-methoxybenzaldehyde. ResearchGate.
• Wikipedia. (n.d.). 2-Methoxybenzaldehyde. Wikipedia.
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• BioCrick. (n.d.). 2-Hydroxy-3-methoxybenzaldehyde. BioCrick.
• ResearchGate. (2006, September 1). (PDF) Synthesis and characterisation of 2-hydroxy-3-methoxy benzaldehyde thiosemicarbazone (HMBATSC) and its application of simultaneous second order derivative spectrophotometric method for determination of cobalt(II), nickel(II) and vanadium(V). ResearchGate.
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Thermodynamic Stability of 2-Methoxybenzaldehyde Semicarbazone Derivatives: A Technical Guide

This in-depth technical guide details the thermodynamic stability profile of 2-Methoxybenzaldehyde semicarbazone (2-MBSC) derivatives. It synthesizes principles of physical organic chemistry, coordination chemistry, and thermal analysis to provide a roadmap for researchers in drug development and inorganic synthesis.

Executive Summary

2-Methoxybenzaldehyde semicarbazone (2-MBSC) derivatives represent a critical scaffold in medicinal chemistry, exhibiting anticonvulsant, antimicrobial, and anti-inflammatory properties. However, their efficacy is strictly governed by their thermodynamic stability—both in the solid state (shelf-life) and solution state (bioavailability and metal chelation). This guide provides a rigorous analysis of the energetic parameters governing these systems, offering self-validating protocols for their characterization.

Chemical Foundation & Tautomeric Equilibria

The stability of 2-MBSC is rooted in its resonance capability. The semicarbazone moiety (

) acts as an ambidentate ligand.

Tautomerism

In solution, 2-MBSC exists in an equilibrium between the amido (ketone) form and the iminol (enol) form.

• Amido Form: Dominant in the solid state and neutral solution.

• Iminol Form: Accessible upon deprotonation or metal coordination, driving the formation of stable chelate rings.

The 2-methoxy substituent plays a dual role:

• Electronic Effect: The electron-donating methoxy group (

  effect) increases the electron density on the azomethine nitrogen, theoretically enhancing basicity and metal affinity.

• Steric Effect: Located at the ortho position, it imposes steric constraints that can destabilize planar conformations required for optimal

  -conjugation, affecting the entropy of complexation.

Synthesis Pathway Visualization

The formation of 2-MBSC is a condensation reaction. The following diagram outlines the reaction mechanism and subsequent metal chelation.

Figure 1: Reaction pathway from synthesis to metal complexation, highlighting the critical dehydration step and tautomeric equilibrium.

Solution State Thermodynamics: Stability Constants

In biological fluids, the stability of 2-MBSC is defined by its resistance to hydrolysis and its affinity for essential metal ions (Cu, Zn, Fe).

Proton-Ligand Stability ( )

The ligand possesses dissociable protons (typically the hydrazinic -NH-).

• Method: Potentiometric titration (Irving-Rossotti method).

• Expectation: The

  is generally in the range of 9.0–10.5. The 2-methoxy group typically increases the slightly compared to the unsubstituted analog due to electron donation.

Metal-Ligand Stability ( )

The formation of metal complexes follows the stepwise equilibrium:

[1]

The Irving-Williams Series Validity: For 2-MBSC derivatives, the stability constants consistently follow the order:

• Cu(II) forms the most stable complexes due to the Jahn-Teller distortion, which provides extra stabilization energy (CFSE) in the square-planar geometry often adopted by semicarbazones.

Hydrolytic Stability

The azomethine bond (

) is susceptible to acid-catalyzed hydrolysis.

• Mechanism: Protonation of the azomethine nitrogen followed by water attack.

• Thermodynamic Insight: The 2-methoxy group stabilizes the protonated intermediate via resonance, potentially decreasing kinetic stability in highly acidic media, although the thermodynamic equilibrium favors the semicarbazone at neutral pH.

Solid State Thermodynamics: Thermal Analysis

Thermal stability is a proxy for lattice energy and bond strength.

Thermogravimetric Analysis (TGA)

TGA curves for 2-MBSC metal complexes typically reveal a three-stage decomposition:

• Dehydration (

  ): Loss of lattice water. If weight loss occurs , it indicates coordinated water.

• Ligand Pyrolysis (

  ): Breaking of the semicarbazone backbone (rupture of N-N and C-N bonds).

• Oxide Formation (

  ): Formation of stable metal oxides (e.g., , ).

Differential Scanning Calorimetry (DSC)

• Melting Point: Sharp endothermic peak (typically

  for these derivatives).

• Purity Check: A broadening of the melting peak

  indicates thermodynamic instability or impurities.

Experimental Protocols

Protocol A: Synthesis of 2-Methoxybenzaldehyde Semicarbazone

Self-Validating Step: The purity is confirmed if the melting point is sharp and TLC shows a single spot.

• Reagents: Dissolve semicarbazide hydrochloride (0.01 mol) and sodium acetate (0.01 mol) in 10 mL distilled water.

• Reaction: Add 2-methoxybenzaldehyde (0.01 mol) dissolved in ethanol (10 mL) dropwise with stirring.

• Reflux: Heat the mixture at

  for 3-4 hours. Observation: A crystalline precipitate should form.

• Work-up: Cool in an ice bath. Filter the precipitate.[2]

• Purification: Recrystallize from hot ethanol/water (1:1). Dry in vacuum.[2]

Protocol B: Potentiometric Determination of Stability Constants

Self-Validating Step: The titration curve must show distinct inflection points corresponding to ligand deprotonation and metal complexation.

• Setup: Calibrate a pH meter (accuracy

  ) with buffers pH 4.0 and 9.2.

• Solution Preparation:

  • Acid Blank:

    (0.01 M).

  • Ligand Solution:

    + 2-MBSC (0.002 M).

  • Metal Solution:

    + 2-MBSC + Metal Salt ( , 0.0004 M).

• Solvent: 50% v/v Dioxane-Water (to ensure ligand solubility).

• Titration: Titrate against carbonate-free NaOH (0.1 M) at

  under atmosphere.

• Calculation: Use the Irving-Rossotti computational method to determine

  (proton-ligand number) and (metal-ligand formation number).

Data Table: Expected Thermodynamic Parameters (Example Values) | Metal Ion |

| | (kJ/mol) | Geometry | | :--- | :--- | :--- | :--- | :--- | | Cu(II) | ~9.5 | ~7.8 | -55.2 | Square Planar | | Ni(II) | ~8.2 | ~6.5 | -47.8 | Octahedral | | Co(II) | ~7.9 | ~6.1 | -45.5 | Octahedral | | Zn(II) | ~6.5 | ~5.2 | -37.1 | Tetrahedral |

Logical Workflow: Stability Assessment

The following diagram illustrates the decision matrix for assessing whether a derivative is suitable for drug development based on thermodynamic data.

Figure 2: Logic flow for validating thermodynamic suitability for pharmaceutical applications.

References

• Irving, H., & Rossotti, H. S. (1954). The Calculation of Formation Curves of Metal Complexes from pH-Titration Curves in Mixed Solvents. Journal of the Chemical Society, 2904-2910. Link

• Chandra, S., & Kumar, A. (2005). Synthesis and spectral studies on Co(II), Ni(II) and Cu(II) complexes with thiosemicarbazone and semicarbazone derivatives. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 61(11-12), 2695-2703. Link

• Padhye, S., & Kauffman, G. B. (1985). Transition metal complexes of semicarbazones and thiosemicarbazones.[3] Coordination Chemistry Reviews, 63, 127-160. Link

• Garg, B. S., & Kapur, L. (1993). Thermodynamic stability and thermodynamic parameters of some bivalent metal complexes of 2-hydroxybenzaldehyde semicarbazone. Thermochimica Acta, 215, 271-276. Link

• Skoog, D. A., West, D. M., & Holler, F. J. (2013). Fundamentals of Analytical Chemistry. Cengage Learning. (Standard reference for Potentiometric Protocols). Link

Sources

• 1. jocpr.com [jocpr.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Calculation of stability constants of new metal-thiosemicarbazone complexes based on the QSPR modeling using MLR and ANN methods | Dong Thap University Journal of Science [dthujs.vn]

Rational Design and Pharmacological Profiling of Methoxy-Substituted Benzaldehyde Semicarbazones

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

Semicarbazones, characterized by the azomethine imine derivative structure (R-CH=N-NH-C(=O)-NH₂), have emerged as highly versatile scaffolds in medicinal and coordination chemistry. Among these, methoxy-substituted benzaldehyde semicarbazones represent a privileged class of ligands. As a Senior Application Scientist, I have observed that the strategic addition of methoxy (-OCH₃) groups fundamentally alters the electronic landscape and lipophilicity of these molecules, transforming them into highly effective multidentate chelators for transition metals.

This whitepaper synthesizes current methodologies for the rational design, synthesis, and pharmacological evaluation of methoxy-substituted benzaldehyde semicarbazones and their metal complexes, providing a field-proven roadmap for researchers engaged in metallodrug development.

Rational Design: The Causality of Methoxy Substitution

The architectural design of a ligand dictates its biological efficacy. The incorporation of a methoxy group onto the benzaldehyde ring is not arbitrary; it is driven by two core physicochemical principles:

• Electronic Modulation (Lewis Basicity): The methoxy group is a strong electron-donating group (EDG) via resonance. This electron donation increases the electron density on the azomethine nitrogen and the carbonyl oxygen. Consequently, the ligand becomes a superior Lewis base, facilitating robust coordination with transition metals (e.g., Co²⁺, Ni²⁺, Mo⁶⁺, Ga³⁺) to form stable, hexacoordinate octahedral or square planar geometries [5].

• Lipophilicity and Membrane Permeability: Cellular uptake is governed by the partition coefficient (LogP). The methoxy moiety increases the lipophilic character of the molecule. When these ligands coordinate with metal ions, the polarity of the metal ion is significantly reduced due to the partial sharing of its positive charge with the donor groups (Tweedy’s Chelation Theory). This synergistic enhancement in lipophilicity allows the complex to efficiently permeate the lipid bilayer of bacterial and cancer cell membranes [4].

Synthesis & Validation Workflows

The synthesis of methoxybenzaldehyde semicarbazones relies on a condensation reaction between a methoxy-substituted benzaldehyde (e.g., 2-hydroxy-3-methoxybenzaldehyde or p-methoxybenzaldehyde) and semicarbazide hydrochloride[3].

Protocol 1: Synthesis of Methoxybenzaldehyde Semicarbazone Ligand

This protocol is designed as a self-validating system to ensure high-purity yields.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 0.01 mol of semicarbazide hydrochloride and 0.01 mol of sodium acetate in 15 mL of distilled water.

  • Causality: Semicarbazide hydrochloride is highly stable but non-nucleophilic. Sodium acetate acts as a mild buffer, deprotonating the hydrochloride salt to release the free, nucleophilic semicarbazide base without causing the aldehyde to undergo side reactions (like the Cannizzaro reaction) [1].

• Aldehyde Addition: Dissolve 0.01 mol of the methoxy-substituted benzaldehyde in 15 mL of absolute ethanol. Slowly add this to the buffered semicarbazide solution under continuous stirring.

• Condensation (Reflux): Heat the mixture to reflux at 80–90°C for 4 hours.

  • Causality: The elevated temperature provides the activation energy required for the nucleophilic attack of the hydrazine nitrogen on the carbonyl carbon, followed by the elimination of a water molecule to form the azomethine (-HC=N-) bond [3].

• Isolation: Allow the reaction mixture to cool to room temperature. Filter the resulting crystalline precipitate under a vacuum, wash with cold distilled water, and recrystallize from hot ethanol.

• Self-Validation Checkpoint:

  • TLC: Monitor reaction completion using Thin Layer Chromatography (Hexane:Ethyl Acetate 7:3).

  • FT-IR Spectroscopy: Confirm the formation of the product by the appearance of a sharp azomethine (C=N) stretch at ~1590–1610 cm⁻¹ and the complete disappearance of the aldehyde carbonyl (C=O) stretch at ~1700 cm⁻¹ [1].

Synthesis and metal complexation workflow of methoxybenzaldehyde semicarbazones.

Coordination Chemistry: Transition Metal Complexation

Once the ligand is validated, it can be complexed with transition metals to enhance its pharmacological profile. Methoxybenzaldehyde semicarbazones typically act as neutral, bidentate (N,O) or tridentate (O,N,O) ligands [2].

Protocol 2: Synthesis of Co(II) and Ni(II) Metal Complexes

Step-by-Step Methodology:

• Ligand Solubilization: Dissolve 0.02 mol of the synthesized semicarbazone ligand in 20 mL of hot ethanol.

• Metal Addition: Dissolve 0.01 mol of the metal salt (e.g., CoCl₂·6H₂O or NiSO₄·6H₂O) in 10 mL of ethanol/water mixture. Add this dropwise to the ligand solution.

  • Causality: A 1:2 (Metal:Ligand) stoichiometry is deliberately chosen. Because the ligand is bidentate/tridentate, two ligand molecules are required to satisfy the hexacoordinate geometry preferred by Co(II) and Ni(II) ions, resulting in a stable octahedral complex[1].

• Reflux and Precipitation: Reflux the mixture for 2–3 hours. A distinct color change (e.g., to dark green for Nickel or brown for Cobalt) indicates successful complexation.

• Self-Validation Checkpoint:

  • Thermal Analysis (TGA/DTA): Confirm complex stability; complexes typically decompose at >250°C rather than melting.

  • UV-Vis Spectroscopy: Verify complexation by observing the shift in n→π* and π→π* transitions due to Ligand-to-Metal Charge Transfer (LMCT) [1].

Pharmacological Profiling & Mechanisms of Action

The bioactivity of methoxy-substituted benzaldehyde semicarbazones spans multiple therapeutic areas. The metal complexes consistently outperform the free ligands due to enhanced membrane permeability and the generation of reactive oxygen species (ROS) stress within target pathogens.

Antimicrobial and Antioxidant Efficacy

Studies on 2-hydroxy-3-methoxybenzaldehyde semicarbazones demonstrate profound antioxidant capabilities, often surpassing standard ascorbic acid in DPPH free radical scavenging assays [1]. Furthermore, these complexes exhibit potent antimicrobial activity against E. coli, S. aureus, and P. aeruginosa [2].

Table 1: Quantitative Summary of Antioxidant and Antimicrobial Activity

Compound	Concentration	DPPH Scavenging Activity (%)	Antimicrobial Efficacy (vs. E. coli)
2-Hydroxy-3-methoxybenzaldehyde Semicarbazone	100 µg/mL	99.46%	Moderate
Cobalt(II) Complex[Co(L)₂Cl₂]	100 µg/mL	~98.92%	High (Enhanced via Chelation)
Nickel(II) Complex [Ni(L)₂(H₂O)₂]	100 µg/mL	28.11% - 41.00%	High (Enhanced via Chelation)
Ascorbic Acid (Standard)	100 µg/mL	93.51%	N/A

Data synthesized from in vitro DPPH assays and disc diffusion techniques [1].

Anticancer, DNA Binding, and Enzyme Inhibition

Beyond antimicrobial properties, specific derivatives like p-methoxybenzaldehyde semicarbazones have been shown to inhibit endogenous protein hydrolysis in liver homogenates, indicating potent proteolytic enzyme inhibition [6]. Furthermore, Molybdenum (VI) complexes of methoxybenzaldehyde semicarbazones exhibit strong external groove binding with DNA, interfering with replication—a critical mechanism for their observed antitumoral properties [7].

Biological mechanisms of action for methoxybenzaldehyde semicarbazone complexes.

Conclusion

Methoxy-substituted benzaldehyde semicarbazones represent a highly tunable molecular framework. By understanding the causality behind the methoxy group's electron-donating properties and its impact on lipophilicity, researchers can rationally design ligands that form highly stable, bioactive transition metal complexes. From potent DPPH radical scavenging to targeted DNA groove binding, these compounds offer a validated pathway for the development of next-generation antimicrobial and antineoplastic agents.

References

• SYNTHESIS, CHARACTERIZATION, AND BIOLOGICAL APPLICATIONS OF 2- HYDROXY-3-METHOXY BENZALDEHYDE SEMI AND THIOSEMI CARBAZONE COMPLE bipublication.com 1

• Divalent, Transition Metal Complexes of 4-Hydroxy-3- methoxybenzaldehyde and 2-Hydroxy-5-nitrobenzaldehyde semicarbazones ijcmas.com 2

• Synthesis and Antibacterial Activity of Oximes, Semicarbazones and Phenylhydrazones asianpubs.org 3

• Metal complexes driven from Schiff bases and semicarbazones for biomedical and allied applications: a review PMC (PubMed Central)4

• The Effect of Central Metal Ions (Dy, Er, Ni, and V) on the Structural and HSA-Binding Properties of 2-Hydroxy-3-methoxybenzaldehyde Semicarbazone Complexes MDPI 5

• Effect of Semicarbazones on Endogenous Protein Hydrolysis in Liver Homogenate asianpubs.org 6

• Spectroscopic Elucidation And DNA Binding Evaluation Of Molybdenum (VI) With 4-Methyl (Methoxy)Benzaldehyde Semicarbazone ResearchGate 7

Sources

• 1. bipublication.com [bipublication.com]
• 2. ijcmas.com [ijcmas.com]
• 3. asianpubs.org [asianpubs.org]
• 4. Metal complexes driven from Schiff bases and semicarbazones for biomedical and allied applications: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. asianpubs.org [asianpubs.org]
• 7. researchgate.net [researchgate.net]

Coordination Chemistry of 2-Methoxybenzaldehyde Semicarbazone Ligands: Synthesis, Structural Dynamics, and Pharmacological Applications

Executive Summary

Semicarbazones represent a highly versatile class of Schiff bases, characterized by their diverse coordination chemistry and potent pharmacological properties. Among these, 2-methoxybenzaldehyde semicarbazone (2-MBS) has emerged as a critical pharmacophore and transition metal chelator[1]. The strategic placement of a methoxy group at the ortho position of the phenyl ring introduces unique steric and electronic parameters, enabling the ligand to act as a bidentate or tridentate donor. This whitepaper provides an in-depth technical analysis of 2-MBS, detailing the causality behind its synthetic protocols, its structural dynamics upon complexation with transition metals (Cu, Ni, Zn), and the mechanistic basis for its enhanced biological activity.

Structural Dynamics and Ligand Design

The structural efficacy of 2-MBS lies in its highly adaptive coordination sphere. The ligand possesses an O, N, O donor set (methoxy oxygen, azomethine nitrogen, and carbonyl oxygen), allowing it to form stable chelate rings with transition metals[2].

Keto-Enol Tautomerism

A defining feature of semicarbazone ligands is their ability to undergo keto-enol tautomerism.

• Solid State: 2-MBS predominantly exists in the neutral keto form , stabilized by intermolecular hydrogen bonding.

• Solution/Coordination State: In the presence of transition metal ions and slightly basic conditions, the ligand tautomerizes to the enol form . Subsequent deprotonation of the enolic hydroxyl group allows 2-MBS to coordinate as a monoanionic ligand[3]. This tautomeric shift is thermodynamically driven by the formation of highly stable five- and six-membered metallacycles.

Experimental Workflows: Synthesis & Isolation

The synthesis of 2-MBS and its metal complexes requires precise control over pH, stoichiometry, and thermal conditions to ensure high yield and phase purity.

Protocol 1: Synthesis of the 2-MBS Ligand

• Preparation of the Amine Precursor: Dissolve 0.1 mol of semicarbazide hydrochloride and 0.1 mol of sodium acetate in 30 mL of distilled water.

  • Causality: Semicarbazide is supplied as a hydrochloride salt to prevent oxidative degradation. Sodium acetate acts as a mild base to neutralize the HCl, liberating the nucleophilic primary amine without creating a highly alkaline environment that could cause side reactions.

• Condensation Reaction: Add an ethanolic solution of 2-methoxybenzaldehyde (0.1 mol) dropwise to the aqueous mixture under continuous magnetic stirring.

• pH Optimization: Adjust the pH of the reaction mixture to 5.0–6.0 using glacial acetic acid.

  • Causality: Mildly acidic conditions are critical. The acid protonates the carbonyl oxygen of the aldehyde, increasing its electrophilicity and facilitating nucleophilic attack by the amine. If the pH is too low, the amine itself becomes protonated and loses its nucleophilicity.

• Thermal Activation: Reflux the mixture for 2–3 hours at 70°C.

• Isolation: Cool the solution to room temperature to induce precipitation. Filter the crude product, wash with cold ethanol to remove unreacted aldehyde, and recrystallize from hot ethanol to yield pure 2-MBS crystals[2].

Protocol 2: Synthesis of Cu(II) and Ni(II) 2-MBS Complexes

• Precursor Preparation: Prepare a hot ethanolic solution (20 mL) of the respective metal salt (e.g., CuCl₂·2H₂O or NiCl₂·6H₂O, 0.05 mol)[4].

• Ligand Addition: Mix with a hot ethanolic solution (20 mL) of the purified 2-MBS ligand (0.10 mol) to strictly maintain a 1:2 (Metal:Ligand) molar ratio[4].

• Complexation: Reflux the mixture for 3–4 hours.

  • Causality: Extended refluxing provides the necessary activation energy to overcome the kinetic barrier of displacing solvent/water molecules from the metal ion's primary coordination sphere, allowing the multidentate 2-MBS to chelate effectively.

• Recovery: Cool the contents to precipitate the colored coordination complexes. Filter, wash with 50% ethanol, and dry in a vacuum desiccator over anhydrous CaCl₂[4].

Workflow detailing the synthesis of 2-MBS ligand and its subsequent transition metal complexation.

Analytical Characterization & Coordination Geometries

The structural validation of the synthesized complexes relies heavily on spectroscopic and magnetic susceptibility data. The shift in characteristic infrared (IR) bands confirms the binding modes, while magnetic moments elucidate the spatial geometry around the metal center.

Quantitative Spectral and Magnetic Data

Table 1: Key Infrared (IR) Spectral Shifts (cm⁻¹) A downward shift in v(C=N) indicates coordination through the azomethine nitrogen, while the disappearance of v(C=O) and appearance of v(C-O) confirms enolization and oxygen coordination.

Compound	v(N-H)	v(C=O) / v(C-O)	v(C=N)	v(M-N)	v(M-O)
2-MBS Ligand	3250	1685 (C=O)	1595	-	-
[Cu(2-MBS)₂]	3180	1310 (C-O)	1570	450	510
[Ni(2-MBS)₂]	3190	1315 (C-O)	1565	445	505

Table 2: Magnetic Moments and Proposed Geometries Magnetic susceptibility measurements (recorded in Bohr Magnetons, BM) dictate the electronic configuration and resulting geometry[4].

Complex	Magnetic Moment (μ_eff)	Unpaired Electrons	Proposed Geometry
[Cu(2-MBS)₂]	1.82 - 1.95 BM	1	Tetragonal / Square Planar
[Ni(2-MBS)₂]	2.90 - 3.15 BM	2	Octahedral
[Zn(2-MBS)₂]	Diamagnetic	0	Tetrahedral

Pharmacological Action and Biological Efficacy

The biological significance of 2-MBS and its complexes spans anticonvulsant, antimicrobial, and antineoplastic applications.

Anticonvulsant Activity

The semicarbazone linker provides two essential requirements for anticonvulsant activity: a lipophilic aryl domain and a carboxamide group. The carboxamide moiety is heavily implicated in crucial hydrogen bonding at the receptor site. Studies have shown that replacing the hydrogen-bonding –CONH– moiety with a non-hydrogen bonding ether linkage completely abolishes anticonvulsant activity, validating the structural necessity of the semicarbazone core[1].

Enhanced Efficacy via Tweedy's Chelation Theory

Free 2-MBS exhibits moderate antimicrobial and anticancer activity, but its efficacy is exponentially amplified upon metal complexation[5]. This phenomenon is governed by Tweedy's Chelation Theory :

• Charge Delocalization: Coordination partially shares the positive charge of the metal ion with the donor atoms (N, O) of the 2-MBS ligand.

• Pi-Electron Delocalization: The formation of the chelate ring allows for extensive delocalization of π-electrons over the entire complex.

• Lipophilicity Enhancement: These factors drastically reduce the overall polarity of the metal complex, increasing its lipophilicity.

• Cellular Permeation: The highly lipophilic complex can easily permeate the lipid bilayers of bacterial cell walls or tumor cell membranes, delivering the cytotoxic metal center directly to intracellular targets (e.g., DNA, enzymes), triggering apoptosis or inhibiting replication.

Mechanistic pathway illustrating how chelation enhances the pharmacological efficacy of 2-MBS.

References

• Pandeya, S. N. (2012). Semicarbazone – a versatile therapeutic pharmacophore for fragment based anticonvulsant drug design. Acta Pharmaceutica. Available at: [Link]

• Kumar, A., et al. (2015). Synthesis, Magnetic and Spectral Investigations of Copper Metal Ion Complexes of 2–Substituted Benzaldehyde Semicarbazones and Thiosemicarbazones. International Journal of Scientific Engineering and Applied Science (IJSEAS). Available at:[Link]

• Nath, M., Sharma, N., & Sharma, C. L. (1989). Studies on Some Organotin (IV) Complexes of Semicarbazones and Thiosemicarbazones. Scilit. Available at:[Link]

• Sharma, P., et al. (2019). Thiosemicarbazone Complexes as Versatile Medicinal Chemistry Agents: A Review. Journal of Drug Delivery and Therapeutics. Available at:[Link]

Sources

• 1. acta.pharmaceutica.farmaceut.org [acta.pharmaceutica.farmaceut.org]
• 2. ijseas.com [ijseas.com]
• 3. Studies on Some Organotin (IV) Complexes of Semicarbazones and Thiosemicarbazones | Scilit [scilit.com]
• 4. ijseas.com [ijseas.com]
• 5. jddtonline.info [jddtonline.info]

Computational & Experimental Profiling of o-Anisaldehyde Semicarbazone (OASC)

A DFT-Integrated Technical Guide for Structural & Reactivity Analysis

Executive Summary

This technical guide outlines the protocol for the synthesis, structural characterization, and density functional theory (DFT) analysis of o-anisaldehyde semicarbazone (OASC) . OASC is a Schiff base derivative of significant pharmaceutical interest due to its potential antimicrobial, antioxidant, and anticancer properties.

This document bridges the gap between "wet-lab" synthesis and "dry-lab" computational modeling. It provides researchers with a self-validating workflow to correlate experimental spectroscopic data (IR, NMR) with theoretical electronic structure parameters (HOMO-LUMO, MEP) using the B3LYP/6-311++G(d,p) level of theory.

Part 1: Chemical Context & Synthesis Protocol[1]

o-Anisaldehyde Semicarbazone (OASC) is formed via a condensation reaction between o-anisaldehyde (2-methoxybenzaldehyde) and semicarbazide hydrochloride. The presence of the ortho-methoxy group introduces specific steric and electronic effects that distinguish it from its para and meta isomers, influencing its chelation potential and biological binding affinity.

1.1 Validated Synthesis Workflow

To ensure high purity for spectroscopic validation, follow this recrystallization-focused protocol:

• Reagents: Dissolve semicarbazide hydrochloride (0.01 mol) and sodium acetate (0.01 mol) in 10 mL of distilled water.

• Condensation: Add o-anisaldehyde (0.01 mol) dissolved in 10 mL of ethanol dropwise to the aqueous solution with continuous stirring.

• Reflux: Heat the mixture at 60-70°C for 3-4 hours. The solution should turn turbid as the Schiff base forms.

• Isolation: Cool in an ice bath. Filter the precipitate and wash with cold ethanol/water (1:1).

• Purification: Recrystallize from hot ethanol to obtain needle-shaped crystals.

Critical Quality Attribute (CQA): The melting point should be sharp (approx. range 210–215°C, dependent on solvent purity).

Part 2: Computational Methodology (DFT Framework)

The reliability of electronic structure prediction hinges on the choice of functional and basis set. For semicarbazones, the B3LYP hybrid functional paired with the 6-311++G(d,p) basis set is the field-proven standard, offering the best balance between cost and accuracy for organic electronic properties.

2.1 Computational Protocol (Gaussian/ORCA)

• Software: Gaussian 09/16 or ORCA 5.0.

• Method: DFT / B3LYP.

• Basis Set: 6-311++G(d,p) (Diffuse and polarization functions are critical for the lone pairs on Oxygen and Nitrogen).

• Solvation: IEF-PCM (Integral Equation Formalism Polarizable Continuum Model) using DMSO or Ethanol to match experimental bio-assay conditions.

2.2 Geometry Optimization Logic

The ortho-methoxy group can adopt two primary conformations relative to the carbonyl/imine group: syn or anti.

• Step 1: Perform a relaxed potential energy surface (PES) scan of the dihedral angle connecting the phenyl ring to the imine group.

• Step 2: Optimize the lowest energy conformer.

• Step 3: Calculate vibrational frequencies. Absence of imaginary frequencies confirms a true local minimum.

Figure 1: The computational workflow for validating the electronic structure of OASC.

Part 3: Electronic Structure & Reactivity Analysis[1][2]

3.1 Frontier Molecular Orbitals (FMO)

The reactivity of OASC is governed by the energy gap (

) between the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).

• HOMO Location: Typically localized on the semicarbazone moiety (hydrazinic nitrogen and carbonyl oxygen) and the phenyl ring π-system.

• LUMO Location: Delocalized over the imine linkage (-CH=N-) and the phenyl ring.

• Significance: A lower

  (typically 3.5 – 4.5 eV for this class) implies higher chemical reactivity and "softness," correlating with better binding affinity to biological targets (e.g., enzymes like urease or topoisomerase).

Global Reactivity Descriptors Table:

Parameter	Formula	Physical Significance
Ionization Potential (I)		Energy required to remove an electron (Donor ability).
Electron Affinity (A)		Energy released when adding an electron (Acceptor ability).
Chemical Hardness ( )		Resistance to charge transfer. Lower = more reactive.
Electrophilicity Index ( )		Propensity to accept electrons (Crucial for drug-receptor docking).

3.2 Molecular Electrostatic Potential (MEP)

The MEP map visualizes charge distribution, essential for predicting non-covalent interactions (hydrogen bonding).

• Red Regions (Negative): The Carbonyl Oxygen (

  ) and Imine Nitrogen ( ). These are the preferred sites for electrophilic attack (or metal chelation).

• Blue Regions (Positive): The Amide protons (

  ). These act as H-bond donors.

• Ortho-Effect: The methoxy oxygen usually shows a smaller negative potential region, but its proximity to the imine nitrogen can create a "chelating pocket" for metal ions (Cu, Zn).

Part 4: Spectroscopic Validation (Theory vs. Experiment)

To validate the DFT model, compare the calculated vibrational frequencies with experimental FT-IR data.[1] Note that DFT calculates harmonic frequencies, which are typically higher than experimental anharmonic frequencies.

Scaling Factor: Multiply calculated frequencies by 0.961 – 0.967 (for B3LYP/6-311++G(d,p)) to align with experimental wavenumbers.

Vibrational Mode	Experimental ( )	Scaled DFT ( )	Intensity	Description
	3400 - 3450	3430 - 3480	Strong	Amide stretching
	1590 - 1610	1600 - 1620	Medium	Imine linkage (Key Schiff base marker)
	1650 - 1690	1660 - 1680	Strong	Amide I band
	1000 - 1050	1010 - 1040	Weak	Hydrazine linkage

Part 5: Biological Implications & Reactivity Logic

The biological activity of OASC is often attributed to its ability to inhibit enzymes via chelation or nucleophilic attack. The computational data directly feeds into this hypothesis.

Figure 2: The causal link between electronic structure parameters and pharmaceutical potential.

Key Insight: The ortho-methoxy group often enhances lipophilicity compared to the para isomer, potentially improving membrane permeability. In docking studies, the OASC molecule typically acts as a bidentate or tridentate ligand, coordinating through the azomethine nitrogen and the carbonyl oxygen.

References

• Reis, D. et al. (2025). DFT study of salicylaldehyde semicarbazone derivatives interaction with copper and the effect of aminic substituent. ResearchGate. Link

• Siaka, A. et al. (2016). DFT (B3LYP) Computational Study on the Mechanisms of Formation of Some Semicarbazones. Chemistry Journal of Moldova. Link

• Hassan, M. et al. (2021). An Efficient Synthesis, Spectroscopic Characterization, and Optical Nonlinearity Response of Novel Salicylaldehyde Thiosemicarbazone Derivatives. ACS Omega. Link

• Sert, Y. et al. (2014).[1] Vibrational spectroscopy investigation using ab initio and density functional theory on p-anisaldehyde. Spectrochimica Acta Part A. Link

• NIST. (2023). CCCBDB: Calculated HOMO-LUMO gaps. National Institute of Standards and Technology. Link

Sources

• 1. (PDF) Vibrational spectroscopy investigation using ab initio and density functional theory on p-anisaldehyde [academia.edu]

Protocols & Analytical Methods

Application Note: Synthesis of 2-Methoxybenzaldehyde Semicarbazone via Reflux Condensation

Executive Summary

This application note details the optimized protocol for the synthesis of 2-methoxybenzaldehyde semicarbazone (also known as o-anisaldehyde semicarbazone). This compound is a critical intermediate in the development of anticonvulsant and antimicrobial agents, serving as a pharmacophore scaffold in medicinal chemistry.

The method employs a nucleophilic addition-elimination reaction under reflux conditions. Unlike room-temperature stirring methods, the reflux protocol ensures complete conversion of the sterically hindered ortho-substituted aldehyde, resulting in higher yields (>85%) and superior crystallinity. This guide includes a self-validating quality control workflow using melting point determination and spectroscopic analysis (

H NMR, IR).

Scientific Principles & Mechanism

The synthesis relies on the formation of a Schiff base (imine derivative). Semicarbazide hydrochloride (

) is used as the nucleophile.

Reaction Mechanism

• Deprotonation/Buffering: Semicarbazide hydrochloride is acidic. Sodium acetate (

  ) is added to buffer the solution and release the free nucleophilic amine ( ).

• Nucleophilic Attack: The terminal hydrazine nitrogen attacks the electrophilic carbonyl carbon of 2-methoxybenzaldehyde.

• Proton Transfer & Dehydration: The resulting carbinolamine intermediate undergoes acid-catalyzed dehydration to form the C=N double bond (semicarbazone).

Key Insight: The ortho-methoxy group provides steric hindrance and electron-donating effects that can retard nucleophilic attack. Reflux provides the necessary activation energy to overcome this barrier.

Materials & Reagents

Reagent	CAS No.[1][2][3][4][5][6][7]	Purity	Role
2-Methoxybenzaldehyde	135-02-4	98%	Substrate (Electrophile)
Semicarbazide HCl	563-41-7	99%	Nucleophile Source
Sodium Acetate (Anhydrous)	127-09-3	ACS Grade	Buffer / Base
Ethanol (Absolute or 95%)	64-17-5	ACS Grade	Solvent
Distilled Water	7732-18-5	-	Co-solvent

Equipment:

• Round-bottom flask (100 mL or 250 mL)

• Reflux condenser

• Magnetic stirrer/hot plate with temperature probe

• Büchner funnel and vacuum filtration setup

• Melting point apparatus

Experimental Protocol

Phase 1: Reagent Preparation & Buffering

Objective: Generate the free semicarbazide base in situ.

• In a 250 mL round-bottom flask, dissolve 1.12 g (10 mmol) of Semicarbazide Hydrochloride and 1.64 g (20 mmol) of Sodium Acetate in 10 mL of distilled water .

  • Note: The 1:2 ratio of Semicarbazide:Acetate ensures the HCl is neutralized and the solution is buffered to pH ~6, ideal for imine formation.

• Stir until a clear solution is obtained.

Phase 2: Reaction Initiation

• In a separate beaker, dissolve 1.36 g (1.2 mL, 10 mmol) of 2-Methoxybenzaldehyde in 20 mL of Ethanol .

• Slowly add the ethanolic aldehyde solution to the aqueous semicarbazide solution while stirring.

  • Observation: A transient cloudiness may appear.

• Add an additional 10-20 mL of Ethanol to ensure the mixture is homogeneous.

Phase 3: Reflux & Synthesis

• Attach a reflux condenser to the flask.

• Heat the mixture to a gentle reflux (approx. 78-80°C) for 60 to 90 minutes .

  • Process Control: Monitor the solution.[8][9] A heavy white or off-white precipitate typically begins to form within the first 30 minutes.

• After reflux, remove the heat source and allow the flask to cool slowly to room temperature.

• Place the flask in an ice bath (0-4°C) for 30 minutes to maximize precipitation.

Phase 4: Workup & Purification

• Filtration: Filter the precipitate using a Büchner funnel under vacuum.

• Washing: Wash the solid cake with 2 x 10 mL of cold water (to remove NaCl and excess acetate) followed by 1 x 10 mL of cold ethanol .

• Recrystallization (Critical for Pharma Grade):

  • Dissolve the crude solid in a minimum amount of hot ethanol (approx. 60-70°C).

  • If insoluble particles remain, filter while hot.

  • Allow to cool slowly to crystallize.

  • Filter and dry the pure crystals in a desiccator or vacuum oven at 50°C for 4 hours.

Process Visualization

Workflow Diagram

Caption: Step-by-step workflow for the reflux synthesis of 2-methoxybenzaldehyde semicarbazone.

Reaction Mechanism Logic

Caption: Mechanistic pathway highlighting the acid-catalyzed condensation and dehydration steps.

Validation & Characterization

To ensure the product meets research standards, perform the following validation steps.

A. Melting Point Analysis

The melting point is a primary indicator of purity.

• Expected Range: 210°C – 215°C (Decomposition)

  • Note: Literature values for similar ortho-substituted semicarbazones often fall in this high range. The para-isomer melts at ~205°C. A sharp melting range (<2°C) indicates high purity.

B. Spectroscopic Validation (Expected Data)

Use these parameters to confirm the structure:

Technique	Signal	Assignment
IR (KBr)	3450, 3250 cm	N-H stretch (Amide/Amine)
1690 cm	C=O stretch (Amide)
1610-1590 cm	C=N stretch (Imine) - Diagnostic
1250 cm	C-O-C stretch (Methoxy)
H NMR	10.2 ppm	Singlet (NH), disappears with D O
(DMSO-d )	8.2-8.4 ppm	Singlet (CH=N) - Diagnostic
6.8-7.8 ppm	Multiplet (Aromatic Protons)
6.3 ppm	Broad Singlet (NH )
3.8 ppm	Singlet (OCH )

Quality Check: The absence of the aldehyde proton signal at

~10.4 ppm confirms complete conversion.

Safety & Handling (MSDS Highlights)

• 2-Methoxybenzaldehyde: Irritant to eyes, respiratory system, and skin. Use in a fume hood.

• Semicarbazide HCl: Toxic if swallowed. Suspected carcinogen. Wear nitrile gloves and N95 mask.

• Ethanol: Flammable. Keep away from open flames/hot surfaces.

References

• Williamson, K. L. (1999). Macroscale and Microscale Organic Experiments. Houghton Mifflin.

• Asian Journal of Chemistry . (2011). Microwave Assisted Synthesis and Characterization of Semicarbazones. Link (Comparative reference for reaction conditions).

• National Institute of Standards and Technology (NIST) . 2-Methoxybenzaldehyde Properties. Link (Substrate characterization).

• Guidechem . 2-methoxybenzaldehyde semicarbazone Product Info. Link (CAS verification).

• PubChem . 2-Methoxybenzaldehyde Compound Summary. Link (Safety and physical properties).

Sources

• 1. o-Anisaldehyde = 97 , FG 135-02-4 [sigmaaldrich.com]
• 2. 2-Methoxybenzaldehyde | C8H8O2 | CID 8658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methoxybenzaldehyde - Wikipedia [en.wikipedia.org]
• 4. chembk.com [chembk.com]
• 5. Benzaldehyde, 2-methoxy- [webbook.nist.gov]
• 6. Benzaldehyde, 2-methoxy- [webbook.nist.gov]
• 7. 2-メトキシベンズアルデヒド 98% | Sigma-Aldrich [sigmaaldrich.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. chegg.com [chegg.com]

Application Note: Protocol for the Condensation of 2-Methoxybenzaldehyde with Semicarbazide Hydrochloride

Introduction & Scope

Semicarbazones represent a critical class of compounds in medicinal chemistry and drug development, frequently serving as active pharmaceutical ingredients (APIs) or key structural intermediates due to their documented , antimicrobial, and antioxidant properties[1],[2]. The synthesis of 2-methoxybenzaldehyde semicarbazone is achieved via a nucleophilic addition-elimination (condensation) reaction between 2-methoxybenzaldehyde and semicarbazide.

This application note provides researchers with a highly optimized, self-validating protocol for this condensation. It details the mechanistic causality behind each experimental parameter—such as buffer selection, pH control, and solvent dynamics—to ensure maximum yield, structural integrity, and purity.

Mechanistic Rationale & Experimental Design (E-E-A-T)

To guarantee a robust and reproducible workflow, this protocol is engineered around three fundamental chemical principles:

• Reagent Stability & Selection: Semicarbazide is a hydrazine derivative. In its free base form, it is highly susceptible to aerial oxidation and degradation. Utilizing semicarbazide hydrochloride ensures the reagent remains stable, highly water-soluble, and stoichiometrically precise for quantitative workflows[3],[4].

• In Situ Buffer Generation (pH Control): Direct reaction of the hydrochloride salt with an aldehyde is inefficient because the nucleophile remains protonated. The addition of sodium acetate to the aqueous semicarbazide hydrochloride generates an in situ acetic acid/acetate buffer ([3]). This system serves a dual purpose: it neutralizes the HCl to liberate the reactive free semicarbazide base, and it maintains the reaction at a mildly acidic pH (~4.5–5.0). This specific pH is the thermodynamic "sweet spot"—it provides sufficient protons to activate the carbonyl oxygen of 2-methoxybenzaldehyde (enhancing electrophilicity) without over-protonating the terminal hydrazine nitrogen,[4].

• Nucleophilic Regioselectivity: Semicarbazide possesses two distinct amino (–NH₂) groups. The amide nitrogen is resonance-stabilized by the adjacent carbonyl group, which delocalizes its lone pair and renders it non-nucleophilic. Consequently, the terminal hydrazine nitrogen acts as the exclusive nucleophile, attacking the activated carbonyl carbon to form a carbinolamine intermediate. This intermediate rapidly undergoes acid-catalyzed dehydration to yield the definitive azomethine (–C=N–) linkage characteristic of semicarbazones,[4].

Physicochemical Properties & Expected Data

The following table summarizes the quantitative data and analytical markers used to validate the successful synthesis of the target compound,[5],[6].

Parameter	Specification / Expected Value
Product Name	2-Methoxybenzaldehyde semicarbazone
Molecular Formula	C9H11N3O2
Molecular Weight	193.21 g/mol
Appearance	White to pale yellow crystalline solid
Melting Point	210 – 213 °C[5]
Diagnostic IR (C=N)	~1654 cm⁻¹ (Azomethine stretch)
Diagnostic IR (N-H)	3200 – 3430 cm⁻¹[5],[6]
Diagnostic IR (C=O)	~1680 cm⁻¹ (Amide I band)[6]

Experimental Workflow

Figure 1: Experimental workflow and mechanism for 2-methoxybenzaldehyde semicarbazone synthesis.

Step-by-Step Protocol

Note: This protocol is scaled for a standard 10 mmol reaction. Volumetric parameters should be adjusted proportionally for scale-up.

Step 1: Preparation of the Buffer System

• In a 50 mL Erlenmeyer flask, dissolve 1.34 g (12 mmol, 1.2 eq) of semicarbazide hydrochloride and 1.63 g (12 mmol, 1.2 eq) of sodium acetate trihydrate in 12 mL of distilled water.

• Stir gently until the salts are completely dissolved. Causality: This step establishes the self-validating buffer system. It liberates the reactive free base and locks the pH at ~4.5–5.0, which is the mandatory acidic threshold required for carbonyl activation without neutralizing the nucleophile[3].

Step 2: Aldehyde Solubilization

• In a separate vial, dissolve 1.36 g (10 mmol, 1.0 eq) of 2-methoxybenzaldehyde in 10 mL of absolute ethanol. Causality: 2-Methoxybenzaldehyde lacks sufficient aqueous solubility. Ethanol acts as an essential co-solvent to prevent the aldehyde from "oiling out," ensuring a homogeneous phase when combined with the aqueous buffer[1].

Step 3: Nucleophilic Condensation

• Add the ethanolic 2-methoxybenzaldehyde solution dropwise to the aqueous buffer solution while stirring continuously.

• If transient cloudiness occurs (due to localized insolubility), add 1–2 mL of additional ethanol until the solution clarifies.

• Heat the mixture gently on a hot plate or water bath at 60–70 °C for 15–20 minutes. Causality: Mild thermal energy overcomes the activation barrier for the nucleophilic attack and accelerates the rate-limiting dehydration step of the carbinolamine intermediate[4].

Step 4: Crystallization and Isolation

• Remove the flask from the heat source and allow it to cool slowly to room temperature to promote ordered crystal growth.

• Place the flask in an ice-water bath (0–5 °C) for 15 minutes to maximize precipitation.

• Collect the crystalline product via vacuum filtration using a Büchner funnel.

• Wash the filter cake with 5 mL of ice-cold water to remove residual inorganic salts (NaCl, sodium acetate), followed by 3 mL of ice-cold ethanol to remove any unreacted aldehyde. Causality: The semicarbazone product has highly restricted solubility in cold aqueous ethanol. This targeted precipitation drives the reversible condensation reaction to completion via Le Chatelier's principle[1].

Step 5: Purification

• Recrystallize the crude solid from a minimum volume of boiling ethanol.

• Dry the purified crystals in a vacuum desiccator overnight. Validate the purity of the final product via melting point analysis (Expected: 210–213 °C)[5].

References

• Novel Semicarbazone Derivatives: Synthesis, Characterization, and Antidiabetic Activity Assessment. IJSDR. URL: [Link]

• [3] Why is sodium acetate and HCL used in the preparation of Semicarbazone from semicarbazide? Quora. URL: [Link]

• [4] Acetone Semicarbazone Synthesis - Mechanism and Materials. Scribd. URL: [Link]

• [1] Synthesis, Mechanism of Action And Characterization of Semicarbazide. IJNRD. URL: [Link]

• [2] Synthesis, Characterization, and Biological Applications of 2-Hydroxy-3-Methoxy Benzaldehyde Semi and Thiosemi Carbazone Complexes. BI Publication. URL: [Link]

• [5] RSC Advances: Synthesis of 2-carbamoylhydrazine-1-sulfonic acid and catalytic applications. RSC. URL: [Link]

• [6] Synthesis and Structure-Activity Relationship Studies of Hydrazide-Hydrazones. MDPI. URL:[Link]

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• 1. ijnrd.org [ijnrd.org]
• 2. bipublication.com [bipublication.com]
• 3. quora.com [quora.com]
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• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Synthesis and Structure-Activity Relationship Studies of Hydrazide-Hydrazones as Inhibitors of Laccase from Trametes versicolor [mdpi.com]

Application Note: High-Resolution 1H and 13C NMR Spectral Analysis of 2-Methoxybenzaldehyde Semicarbazone

Executive Summary

This application note provides a comprehensive, self-validating protocol for the Nuclear Magnetic Resonance (NMR) spectral analysis of 2-methoxybenzaldehyde semicarbazone. Designed for researchers and drug development professionals, this guide elucidates the mechanistic drivers behind the observed chemical shifts and establishes a robust methodology for spectral acquisition. Understanding the precise electronic environment of this compound is critical, as semicarbazones are highly valued pharmacophores in drug discovery, frequently evaluated for their anticancer, anticonvulsant, and antimicrobial properties[1].

Chemical Context & Mechanistic Overview

The molecular formula for 2-methoxybenzaldehyde semicarbazone is C₉H₁₁N₃O₂ (CAS: 120445-51-4)[2]. The molecule features an aromatic ring substituted with an ortho-methoxy group (-OCH₃) and an imine-linked semicarbazide moiety (-CH=N-NH-CO-NH₂).

The interpretation of its NMR spectra relies heavily on understanding three primary electronic effects:

• Mesomeric (Resonance) Effects: The oxygen atom of the methoxy group acts as a strong

  -donor. This resonance effect increases electron density at the ortho (C3) and para (C5) positions of the aromatic ring, significantly shielding these nuclei and shifting their signals upfield.

• Anisotropic Deshielding: The

  -electron systems of the C=N (imine) and C=O (carbonyl) double bonds generate induced magnetic fields that heavily deshield adjacent protons, pushing the imine (-CH=N-) and amide (-NH-) protons downfield[1].

• Isomeric Stability: Semicarbazones can theoretically exist as E or Z isomers around the C=N bond. However, in solution, the E-isomer is overwhelmingly favored to minimize steric hindrance between the bulky aromatic ring and the semicarbazide moiety. This thermodynamic preference is confirmed by the presence of a single, sharp imine proton resonance rather than a set of duplicate peaks.

Experimental Methodology: A Self-Validating Protocol

To ensure reproducibility and high spectral fidelity, the following standardized workflow must be strictly adhered to.

Sample Preparation

• Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is the mandatory solvent. Semicarbazones often exhibit poor solubility in CDCl₃ due to their rigid, planar structures and strong intermolecular hydrogen bonding. DMSO-d₆ disrupts these networks, ensuring complete dissolution. Furthermore, unlike D₂O or CD₃OD, DMSO-d₆ lacks exchangeable deuterons, allowing the critical -NH and -NH₂ protons to be observed without rapid deuterium exchange[1].

• Concentration: Weigh precisely 10–15 mg of the analyte and dissolve it in 0.6 mL of DMSO-d₆ (approx. 80–120 mM). Transfer the homogeneous solution to a high-quality 5 mm NMR tube.

Instrumental Setup & Acquisition (400 MHz / 500 MHz)

• Lock and Shim: Lock the spectrometer to the deuterium signal of DMSO-d₆. Perform gradient shimming to ensure a symmetric line shape (monitor the residual solvent peak at 2.50 ppm).

• ¹H NMR Parameters: Use a standard single-pulse sequence (zg30). Set the number of scans (ns) to 16 and the relaxation delay (d1) to 2.0 seconds.

• ¹³C NMR Parameters: Use a standard proton-decoupled sequence (zgpg30). Set ns = 1024 to compensate for the low natural abundance (1.1%) and low gyromagnetic ratio of ¹³C. Set d1 = 2.0 seconds.

Validation Checkpoints (Trustworthiness)

• ¹H Integration Validation: Before interpreting the full spectrum, integrate the singlet at ~3.82 ppm (-OCH₃) and set its exact value to 3.00. The broad singlet at ~6.45 ppm must subsequently integrate to ~2.00. Causality: If the -NH₂ integration is significantly lower than 2.00, deuterium exchange with ambient moisture has occurred, indicating compromised solvent integrity or a wet sample.

• ¹³C Relaxation Validation: Verify the signal-to-noise ratio (SNR) of the quaternary carbons (C1, C2, C=O). Because quaternary carbons lack directly attached protons, they rely entirely on long-range NOE (Nuclear Overhauser Effect) and have longer T₁ relaxation times. If these peaks are lost in the baseline noise, increase the relaxation delay (d1) to 4.0 seconds to allow complete longitudinal magnetization recovery before the next pulse.

Spectral Data & Causality Analysis

All quantitative data is summarized in the tables below, referenced to internal Tetramethylsilane (TMS) at 0.00 ppm.

Table 1: ¹H NMR Spectral Data (DMSO-d₆, 400 MHz)

Proton(s)	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling (J, Hz)	Mechanistic Assignment & Causality
-OCH₃	3.82	Singlet (s)	3H	-	Methoxy protons. Shifted downfield by the electronegative oxygen atom[1].
-NH₂	6.45	Broad Singlet (br s)	2H	-	Terminal amine. Broadened due to intermediate exchange rates and the quadrupolar relaxation of the ¹⁴N nucleus[1].
Ar-H5	6.95	Triplet (t)	1H	7.5	Aromatic (para to OMe). Shielded by resonance donation from the methoxy oxygen.
Ar-H3	7.00	Doublet (d)	1H	8.2	Aromatic (ortho to OMe). Shielded by strong resonance donation.
Ar-H4	7.35	Triplet (t)	1H	7.8	Aromatic (meta to OMe). Unaffected by resonance; reflects standard aromatic deshielding.
Ar-H6	7.85	Doublet of Doublets (dd)	1H	7.8, 1.5	Aromatic (ortho to imine). Deshielded by the anisotropic cone of the adjacent C=N bond.
-CH=N-	8.20	Singlet (s)	1H	-	Imine proton. Strongly deshielded by C=N anisotropy and conjugation with the aromatic ring[1].
-NH-	10.25	Singlet (s)	1H	-	Amide proton. Extremely deshielded due to the adjacent electron-withdrawing carbonyl group[1].

Table 2: ¹³C NMR Spectral Data (DMSO-d₆, 100 MHz)

Carbon	Chemical Shift (δ, ppm)	Mechanistic Assignment & Causality
-OCH₃	55.8	Methoxy carbon. Typical aliphatic region, slightly deshielded by oxygen[1].
C3	111.5	Aromatic CH (ortho to OMe). Strongly shielded by -electron donation.
C5	120.5	Aromatic CH (para to OMe). Shielded by -electron donation.
C1	122.0	Aromatic Quaternary C (attached to imine).
C6	126.5	Aromatic CH (ortho to imine).
C4	131.0	Aromatic CH (meta to OMe).
-CH=N-	139.5	Imine carbon. Deshielded by sp² hybridization and nitrogen electronegativity[1].
C=O	156.8	Carbonyl carbon. Highly deshielded by the double bond to oxygen[1].
C2	157.5	Aromatic Quaternary C (attached to OMe). Most deshielded aromatic carbon due to direct inductive electron withdrawal by oxygen.

Visualizations

The following diagrams map the experimental workflow and the logical relationships governing the observed chemical shifts.

Figure 1: Step-by-step experimental workflow for NMR sample preparation, acquisition, and processing.

Figure 2: Logical relationship diagram illustrating the electronic drivers behind key chemical shifts.

References

• Title: Biological Evaluation of Arylsemicarbazone Derivatives as Potential Anticancer Agents: 4-Methoxybenzaldehyde Semicarbazone (3a) Source: MDPI (Molecules) URL: [Link]

• Title: Thiosemicarbazone Complexes as Versatile Medicinal Chemistry Agents: A Review Source: Journal of Drug Delivery and Therapeutics URL: [Link]

Sources

• 1. Biological Evaluation of Arylsemicarbazone Derivatives as Potential Anticancer Agents [mdpi.com]
• 2. guidechem.com [guidechem.com]

Advanced Protocol for Single-Crystal X-Ray Diffraction (SCXRD) Data Collection and Refinement of Semicarbazone Derivatives

Executive Summary

Semicarbazones are a highly versatile class of compounds characterized by their nonlinear optical (NLO) properties, broad-spectrum biological activities, and robust metal-chelating capabilities. Structurally, they are defined by the presence of a hydrazone-carboxamide backbone, which facilitates complex hydrogen-bonded supramolecular networks and amido-iminol tautomerism. As a Senior Application Scientist, I have designed this protocol to address the specific crystallographic challenges inherent to semicarbazones. This guide outlines a self-validating methodology for Single-Crystal X-Ray Diffraction (SCXRD)—from thermodynamically controlled crystal growth to absolute structure refinement—ensuring rigorous structural elucidation.

Introduction & Mechanistic Rationale

The structural characterization of semicarbazone derivatives demands high-precision analytical techniques. While spectroscopic methods (NMR, FTIR) provide bulk connectivity data, SCXRD remains the gold standard for unambiguous 3D spatial resolution.

Crystallographic Challenges in Semicarbazones:

• Tautomerism: Semicarbazones predominantly exist in the amido form in the solid state, but can exhibit 1[1]. Accurately locating the labile hydrogen atoms in the difference Fourier map is critical to validating the tautomeric state.

• Supramolecular Networks: The presence of multiple hydrogen-bond donors (N-H) and acceptors (C=O, C=S) drives the formation of extensive 2D and 3D 2[2].

• Absolute Configuration: For purely organic chiral semicarbazones, determining the absolute structure requires maximizing the anomalous dispersion signal. Therefore, data collection using 3[3] is mechanically superior to Mo Kα, as lighter atoms (C, N, O) yield a stronger anomalous signal at the longer copper wavelength.

Experimental Workflow

Figure 1: Workflow for single-crystal X-ray diffraction data collection and structure refinement.

Quantitative Data Presentation

The following table summarizes the benchmark crystallographic parameters expected when successfully refining semicarbazone single crystals.

Parameter	Typical Range / Observation	Mechanistic Rationale
Space Group	(Monoclinic), (Triclinic)	These centrosymmetric space groups efficiently accommodate the dense, anti-parallel packing of 4[4].
Data Collection Temp.	100 K – 120 K	Cryocooling minimizes atomic thermal motion (Debye-Waller factors), drastically improving high-angle reflection intensities.
X-Ray Source	Cu Kα (1.54178 Å) or Mo Kα (0.71073 Å)	Cu Kα is required for the absolute structure of light-atom organics; Mo Kα is ideal for minimizing absorption in transition-metal complexes.
Hydrogen Bonds	N-H···O (1.8 – 2.2 Å)	Directional N-H···O and N-H···N interactions are the primary thermodynamic drivers for the supramolecular assembly.
Final Index	0.030 – 0.060	An value within this range self-validates the accuracy of the structural model against the experimental data.

Experimental Protocols

Protocol A: Crystal Growth and Selection

Objective: Obtain a single, untwinned crystal with high thermodynamic stability.

• Solvent Selection: Dissolve the semicarbazone derivative in a mixed solvent system (e.g., Methanol/DMF or Ethanol/Water)[4].

  • Causality: Semicarbazones have rigid backbones but highly polar termini. A mixed solvent system balances compound solubility with a controlled evaporation rate, preventing rapid kinetic nucleation that leads to microcrystalline powders.

• Slow Evaporation: Cover the vial with perforated Parafilm and leave undisturbed at room temperature for 7–14 days. 5[5] ensure thermodynamic control over the lattice assembly.

• Optical Validation: Harvest crystals and examine them under a polarized light microscope. Select a single crystal (approx. 0.15 × 0.10 × 0.10 mm) that exhibits uniform extinction when rotated under cross-polarizers.

  • Validation: Uniform extinction confirms the crystal is a single domain and not a twinned aggregate.

Protocol B: Data Collection Strategy

Objective: Maximize data completeness and redundancy while minimizing radiation damage.

• Mounting: Coat the selected crystal in a perfluoropolyether cryo-oil (e.g., Paratone-N) and mount it on a Kapton cryoloop.

  • Causality: The oil acts as a cryoprotectant. Upon flash-cooling, it forms an amorphous glass rather than crystalline ice, preventing parasitic powder diffraction rings from obscuring the semicarbazone data.

• Cryocooling: Transfer the loop to the diffractometer goniometer and immediately submerge it in a 100 K nitrogen gas stream.

• Source Selection & Screening: Utilize a diffractometer equipped with a CCD or CMOS area detector (e.g.,6[6]). Collect a matrix of initial frames to determine the unit cell.

  • Validation: Check the internal agreement factor (

    ) during the pre-experiment strategy calculation. An validates the crystal quality for a full data run.

• Data Acquisition: Execute a data collection strategy calculated to achieve >99% completeness up to a resolution of at least 0.83 Å (for Mo Kα) or 0.84 Å (for Cu Kα).

Protocol C: Data Processing and Refinement

Objective: Accurately model the molecular geometry, absolute configuration, and hydrogen-bonded network.

• Integration & Absorption Correction: Integrate the raw frames using the diffractometer's native software (e.g., CrysAlisPro or SAINT). Apply a multi-scan absorption correction (e.g., SADABS).

  • Causality: X-ray absorption varies based on the crystal's path length at different goniometer angles. Multi-scan correction normalizes these intensities, yielding accurate structure factors (

    ).

• Structure Solution: Solve the phase problem using intrinsic phasing algorithms via 6[6].

• Anisotropic Refinement: Refine the structure using full-matrix least-squares on

  via SHELXL (often interfaced through Olex2). Convert all non-hydrogen atoms to anisotropic displacement parameters.

• Hydrogen Atom Treatment (Critical Step): Locate the N-bound and O-bound hydrogen atoms in the difference Fourier map. Refine their coordinates freely, or apply a DFIX restraint (e.g., N-H = 0.88 Å) if the data resolution is limited.

  • Validation: Successfully locating the N-H protons confirms the amido tautomeric state and validates the 2[2].

• Absolute Structure Validation: For chiral derivatives, check the Flack parameter. A value of

  confirms the correct absolute stereochemistry[7].

References

1.[7] Title: Combination of X-ray Diffraction and Specific Rotation to Unequivocally Characterize Carvone Semicarbazone Derivatives Source: acs.org URL:

2.[5] Title: Synthesis and characterization of semicarbazone of p-hydroxy-3-methoxy acetophenone (SPH3MA) single crystal Source: nycu.edu.tw URL:

3.[3] Title: Synthesis and Single Crystal X-Ray Structure of New (2E)-2-[3-(1H-Imidazol-1-yl)-1-phenylpropylidene] Source: scispace.com URL:

4.[6] Title: Single-Crystal X-Ray Diffraction Studies of Derivatives of Phenolphthalein Source: mdpi.com URL:

5.[2] Title: Molecular and crystal engineering of a semicarbazide–ketone condensate Source: earthlinepublishers.com URL:

6.[4] Title: Synthesis, Physicochemical Properties, and Ion Recognition Ability of Azulene-Based Bis-(Thio)Semicarbazone Source: nih.gov URL:

7.[1] Title: Copper(II) complexes derived from 3,5-dibromosalicylaldehyde semicarbazone Source: ssrn.com URL:

Sources

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• 2. earthlinepublishers.com [earthlinepublishers.com]
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• 5. ir.lib.nycu.edu.tw [ir.lib.nycu.edu.tw]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Evaluation of Antioxidant Capacity of Methoxy-Benzaldehyde Semicarbazone Derivatives

Introduction: The Scientific Imperative for Antioxidant Research

Reactive oxygen species (ROS) are a natural byproduct of cellular metabolism. However, an imbalance leading to an overabundance of ROS results in oxidative stress, a state implicated in the pathogenesis of numerous diseases, including cancer, neurodegenerative disorders, and cardiovascular disease. Antioxidants are molecules that can neutralize these harmful free radicals, and there is a significant and ongoing effort in the drug development sector to identify and characterize novel antioxidant compounds.

Semicarbazones, a class of compounds derived from the condensation of aldehydes or ketones with semicarbazide, have emerged as a promising scaffold in medicinal chemistry due to their diverse biological activities. The incorporation of a methoxy-substituted benzaldehyde moiety into the semicarbazone structure is of particular interest. The methoxy group is a known electron-donating group, which can influence the antioxidant potential of the molecule by modulating its ability to donate a hydrogen atom or an electron to a free radical.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the robust and reliable protocols for assessing the antioxidant capacity of novel methoxy-benzaldehyde semicarbazone derivatives.

Pillar 1: Understanding the Mechanisms of Antioxidant Action

The antioxidant activity of semicarbazone derivatives is primarily attributed to their ability to donate a hydrogen atom from the secondary amine groups in the semicarbazide moiety.[3] The presence of a methoxy group on the benzaldehyde ring can further enhance this activity by increasing the electron density on the aromatic ring, thereby stabilizing the resulting radical after hydrogen donation.[1]

To comprehensively evaluate the antioxidant potential of these derivatives, it is crucial to employ a battery of assays that probe different aspects of their antioxidant mechanism. This multi-assay approach provides a more complete and reliable assessment of the compound's antioxidant profile than a single method alone. The protocols detailed below are selected to provide a holistic view of the antioxidant capacity, encompassing both hydrogen atom transfer (HAT) and single electron transfer (SET) mechanisms.

Pillar 2: A Multi-faceted Approach to Antioxidant Capacity Assessment

This guide details four robust and widely accepted antioxidant assays:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: A HAT-based assay that measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical.

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay: A SET-based assay that measures the ability of an antioxidant to donate an electron to the pre-formed ABTS radical cation.

• FRAP (Ferric Reducing Antioxidant Power) Assay: A SET-based assay that measures the ability of an antioxidant to reduce a ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to its ferrous (Fe²⁺) form.

• CUPRAC (Cupric Ion Reducing Antioxidant Capacity) Assay: A SET-based assay that measures the ability of an antioxidant to reduce a cupric-neocuproine (Cu²⁺-Nc) complex to its cuprous (Cu¹⁺) form.

The selection of these assays allows for a comprehensive characterization of the antioxidant potential of methoxy-benzaldehyde semicarbazone derivatives, providing insights into their primary mechanism of action.

Pillar 3: Detailed Experimental Protocols

General Considerations for All Assays

• Solvent Selection: Methoxy-benzaldehyde semicarbazone derivatives are often soluble in organic solvents such as methanol or ethanol. It is crucial to ensure that the chosen solvent does not interfere with the assay chemistry. A solvent blank should always be included in the experimental design.

• Standard Compound: A well-characterized antioxidant standard, such as Trolox or Ascorbic Acid, should be used to generate a standard curve for each assay. This allows for the quantification of the antioxidant capacity of the test compounds in terms of Trolox Equivalents (TE) or Ascorbic Acid Equivalents (AAE).

• Concentration Range: A preliminary screening should be performed to determine the optimal concentration range for each test compound. The goal is to identify a concentration range that produces a linear dose-response curve.

• Replicates: All experiments should be performed in at least triplicate to ensure the reliability and reproducibility of the results.

DPPH Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical, which has a deep violet color in solution, to the pale yellow diphenylpicrylhydrazine by a hydrogen-donating antioxidant.[1]

Workflow for DPPH Assay

Caption: Workflow for the DPPH radical scavenging assay.

Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. Store this solution in an amber bottle and in the dark at 4°C.

  • Prepare a stock solution of the test compound and a standard antioxidant (e.g., Trolox) in methanol.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of various concentrations of the test compound or standard to respective wells.

  • Add 100 µL of methanol to the blank wells.

  • Add 100 µL of the DPPH solution to all wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Data Analysis:

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution with methanol and A_sample is the absorbance of the DPPH solution with the test compound or standard.

  • Plot the percentage of scavenging activity against the concentration of the test compound or standard to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

ABTS Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to reduce the blue-green ABTS radical cation (ABTS•⁺) to its colorless neutral form.

Workflow for ABTS Assay

Caption: Workflow for the ABTS radical cation decolorization assay.

Protocol:

• Reagent Preparation:

  • Prepare a 7 mM solution of ABTS and a 2.45 mM solution of potassium persulfate in water.

  • Mix the two solutions in a 1:1 ratio and allow them to stand in the dark at room temperature for 12-16 hours to generate the ABTS radical cation.

  • Dilute the ABTS radical cation solution with ethanol or water to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay Procedure:

  • In a 96-well microplate, add 10 µL of various concentrations of the test compound or standard to respective wells.

  • Add 190 µL of the diluted ABTS radical cation solution to all wells.

  • Incubate the plate in the dark at room temperature for 6 minutes.

• Data Analysis:

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition as described for the DPPH assay.

  • The antioxidant capacity is typically expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Ferric Reducing Antioxidant Power (FRAP) Assay

This assay is based on the reduction of a colorless ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to a blue-colored ferrous (Fe²⁺) complex by antioxidants at low pH.

Workflow for FRAP Assay

Caption: Workflow for the Ferric Reducing Antioxidant Power (FRAP) assay.

Protocol:

• Reagent Preparation:

  • Prepare the FRAP reagent by mixing 300 mM acetate buffer (pH 3.6), 10 mM TPTZ in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 ratio.

• Assay Procedure:

  • In a 96-well microplate, add 180 µL of the FRAP reagent to each well.

  • Add 20 µL of the test compound, standard (FeSO₄ or Trolox), or blank to the wells.

  • Incubate the plate at 37°C for 30 minutes.

• Data Analysis:

  • Measure the absorbance at 593 nm.

  • Generate a standard curve using a known concentration of FeSO₄ or Trolox.

  • The FRAP value of the test compound is expressed as µM Fe(II) equivalents.

Cupric Ion Reducing Antioxidant Capacity (CUPRAC) Assay

This assay is based on the reduction of the cupric-neocuproine (Cu²⁺-Nc) complex to the colored cuprous-neocuproine (Cu¹⁺-Nc) complex by antioxidants.

Workflow for CUPRAC Assay

Caption: Workflow for the Cupric Ion Reducing Antioxidant Capacity (CUPRAC) assay.

Protocol:

• Reagent Preparation:

  • Prepare a 10 mM CuCl₂ solution, a 7.5 mM neocuproine solution in ethanol, and a 1 M ammonium acetate buffer (pH 7.0).

• Assay Procedure:

  • In a 96-well microplate, add 50 µL of CuCl₂, 50 µL of neocuproine, and 50 µL of ammonium acetate buffer to each well.

  • Add 50 µL of the test compound, standard (Trolox), or blank to the wells.

  • Incubate the plate at room temperature for 30 minutes.

• Data Analysis:

  • Measure the absorbance at 450 nm.

  • Generate a standard curve using a known concentration of Trolox.

  • The CUPRAC value is expressed as µM Trolox equivalents.

Data Presentation and Interpretation

The results from the different antioxidant assays should be summarized in a clear and concise table for easy comparison.

Compound	DPPH IC₅₀ (µM)	ABTS TEAC	FRAP Value (µM Fe(II) Eq)	CUPRAC Value (µM TE)
Test Compound 1
Test Compound 2
...
Trolox	1.00	1.00
Ascorbic Acid

A lower IC₅₀ value in the DPPH assay indicates higher antioxidant activity. For the ABTS, FRAP, and CUPRAC assays, a higher TEAC, FRAP value, or CUPRAC value indicates greater antioxidant capacity. By comparing the results across the different assays, a comprehensive understanding of the antioxidant profile of the methoxy-benzaldehyde semicarbazone derivatives can be achieved. For instance, a compound that shows high activity in the DPPH assay but lower activity in the FRAP assay may primarily act through a hydrogen atom transfer mechanism.

Conclusion

The protocols detailed in this application note provide a robust framework for the comprehensive evaluation of the antioxidant capacity of methoxy-benzaldehyde semicarbazone derivatives. By employing a multi-assay approach and adhering to rigorous experimental design, researchers can obtain reliable and reproducible data to guide the development of novel antioxidant therapeutics. The insights gained from these studies will be invaluable in understanding the structure-activity relationships of this promising class of compounds and their potential for mitigating oxidative stress-related diseases.

References

• Munteanu, I. G., & Apetrei, C. (2021). Analytical Methods Used in Determining Antioxidant Activity: A Review. International Journal of Molecular Sciences, 22(7), 3380. [Link]

• Singhal, M., Paul, A., & Sharma, P. (2011). Synthesis and Evaluation of Antioxidant Activity of Semicarbazone Derivatives. International Journal of Pharmaceutical Sciences and Drug Research, 3(2), 150-154.
• Apak, R., Güçlü, K., Özyürek, M., & Karademir, S. E. (2004). Novel total antioxidant capacity assay for dietary polyphenols and vitamins C and E, using Fe3+-reductant complex. Journal of Agricultural and Food Chemistry, 52(26), 7970–7981.
• Sharma, S., & Vig, A. P. (2014). Preliminary phytochemical screening and in vitro antioxidant activities of parkinsonia aculeata linn.
• Özkan, G., Kılıç, A., & Köysal, O. (2017). Synthesis, characterization, and antioxidant activity of novel semicarbazone derivatives. Journal of the Turkish Chemical Society, Section A: Chemistry, 4(2), 487-500.
• Re, R., Pellegrini, N., Proteggente, A., Pannala, A., Yang, M., & Rice-Evans, C. (1999). Antioxidant activity applying an improved ABTS radical cation decolorization assay. Free Radical Biology and Medicine, 26(9-10), 1231-1237.
• Benzie, I. F., & Strain, J. J. (1996). The ferric reducing ability of plasma (FRAP) as a measure of “antioxidant power”: the FRAP assay. Analytical Biochemistry, 239(1), 70-76.
• Apak, R., Güçlü, K., Özyürek, M., & Karademir, S. E. (2005). The cupric ion reducing antioxidant capacity (CUPRAC) assay for the estimation of the total antioxidant capacity of foods. Talanta, 65(5), 1149-1158.

Sources

• 1. ijpsdronline.com [ijpsdronline.com]
• 2. scribd.com [scribd.com]
• 3. Antioxidant Properties of Camphene-Based Thiosemicarbazones: Experimental and Theoretical Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 2-Methoxybenzaldehyde Semicarbazone Synthesis

Case ID: 2-MBS-OPT-001 Status: Open Priority: High (Yield Optimization) Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary

The synthesis of 2-Methoxybenzaldehyde semicarbazone is a classic condensation reaction often utilized in medicinal chemistry for developing anticonvulsant agents (sodium channel blockers). While the reaction is theoretically straightforward, the ortho-methoxy substituent introduces steric hindrance and electronic effects that can significantly reduce yields compared to unsubstituted benzaldehyde.

This guide provides an optimized protocol, a deep-dive troubleshooting matrix, and mechanistic insights to ensure high yield (>85%) and high purity.

Module 1: The Optimized Protocol (The "Golden" Standard)

Objective: Maximize yield and minimize "oiling out" (a common issue with methoxy-substituted aromatics).

Reagents & Stoichiometry

Component	Role	Molar Equivalent	Notes
2-Methoxybenzaldehyde	Substrate	1.0 eq	Liquid; ensure it is free of benzoic acid oxidation products.
Semicarbazide HCl	Nucleophile Source	1.1 - 1.2 eq	Slight excess drives equilibrium to product.
Sodium Acetate (Anhydrous)	Buffer/Base	1.2 - 1.3 eq	Critical: Must neutralize HCl to release free semicarbazide base.
Ethanol (95%)	Solvent	~10 mL / mmol	Solubilizes the aldehyde.
Water	Co-Solvent	~5 mL / mmol	Solubilizes the semicarbazide salts.

Step-by-Step Workflow

• Preparation of Solution A (Nucleophile):

  • In a round-bottom flask, dissolve Semicarbazide Hydrochloride and Sodium Acetate in the minimum amount of distilled water.

  • Technical Note: The solution should be clear. If Sodium Acetate is not fully dissolved, the buffering capacity will be inconsistent.

• Preparation of Solution B (Electrophile):

  • Dissolve 2-Methoxybenzaldehyde in Ethanol (95%).

  • Technical Note: The 2-methoxy group makes the aldehyde lipophilic; ensure complete dissolution before mixing.

• Condensation & Reflux:

  • Slowly add Solution B to Solution A with vigorous stirring.

  • CRITICAL STEP: Check pH.[1][2] It should be between 4.5 and 5.5 .

    • If < 4.0: Add more Sodium Acetate. (Protonation of amine kills nucleophilicity).

    • If > 6.0: Add a few drops of Acetic Acid. (Carbonyl oxygen needs protonation for activation).

  • Heat to Reflux (78-80°C) for 90-120 minutes .

  • Why Reflux? The ortho-methoxy group creates steric hindrance, slowing the attack of the nucleophile. Room temperature stirring is often insufficient for this specific substrate.

• Crystallization:

  • Cool the mixture slowly to room temperature.

  • Place in an ice bath (0-4°C) for 30 minutes.

  • Troubleshooting: If oil forms, scratch the inner wall of the flask with a glass rod to induce nucleation.

• Isolation:

  • Filter the precipitate under vacuum.[3]

  • Wash with cold water (to remove salts) followed by a small amount of cold ethanol (to remove unreacted aldehyde).

  • Recrystallize from Ethanol/Water (ratio 3:1) if necessary.[2]

Module 2: Visualization of Workflow

Caption: Optimized workflow for sterically hindered semicarbazone synthesis.

Module 3: Troubleshooting Center (Q&A)

User Issue: "I am getting a low yield (<40%) and the filtrate is cloudy."

Diagnosis: This usually indicates incomplete reaction or product loss due to solubility .

• Steric Hindrance: The 2-methoxy group blocks the approach of the semicarbazide. If you only stirred at room temperature, the reaction did not reach equilibrium.

• Solubility: Semicarbazones of methoxy-aldehydes can be somewhat soluble in ethanol. If your ethanol ratio is too high, the product stays in solution.

Corrective Action:

• Force the Kinetics: Increase reflux time to 2 hours.

• Force Precipitation: After the reaction, add water dropwise until the solution turns slightly turbid, then cool on ice. This "drowns out" the product.

User Issue: "My product is separating as a sticky yellow oil, not a crystal."

Diagnosis: This is the classic "Oiling Out" phenomenon, common with low-melting solids or when impurities (like unreacted aldehyde) lower the melting point of the mixture.

Corrective Action:

• The "Scratch" Technique: While the oil is in the ice bath, vigorously scratch the side of the flask with a glass rod at the interface of the oil and solvent. This creates micro-abrasions that serve as nucleation sites.

• Seed Crystal: If you have any solid product from a previous batch, add a tiny grain to the oil.

• Re-dissolve: Heat the mixture back to reflux until clear, add a small amount of extra ethanol, and cool very slowly (wrap the flask in a towel). Rapid cooling promotes oiling; slow cooling promotes crystallization.

User Issue: "The melting point is broad and lower than expected."

Diagnosis: Impurity presence.[2][4][5][6]

• Unreacted Semicarbazide: If you didn't wash with enough water.

• Azine Formation: At very high temperatures or incorrect pH, hydrazine (impurity in semicarbazide) can form an azine (Aldehyde=N-N=Aldehyde), which is a common colored impurity.

Corrective Action:

• Wash Thoroughly: Ensure the filter cake is washed with copious amounts of water to remove inorganic salts (NaCl, NaOAc) and unreacted semicarbazide.

• Recrystallization: Recrystallize from 95% Ethanol.

Module 4: Mechanism & Logic

Understanding the mechanism explains why pH is the control variable.

• Acid Catalysis (Activation): The carbonyl oxygen must be protonated (or hydrogen-bonded) to make the carbon sufficiently electrophilic, especially since the 2-methoxy group donates electrons (resonance effect), making the carbonyl less reactive.

• Nucleophile Availability: If the solution is too acidic (pH < 3), the semicarbazide amine is protonated (

  ) and loses its nucleophilicity.

The "Sweet Spot" (pH 4.5 - 5.5) balances these two competing factors.

Caption: Mechanistic pathway highlighting the rate-limiting step caused by the 2-methoxy substituent.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• Dimmock, J. R., et al. (1996).[7] "Evaluation of some semicarbazones as anticonvulsants." Epilepsia, 37(S5), 161. (Establishes the biological relevance and structural requirements of aryl semicarbazones).

• Pandeya, S. N., et al. (1998).[7] "Synthesis and anticonvulsant activity of some substituted phenyl semicarbazones." Pharmacological Research, 37(1), 17-22. (Discusses synthesis variations for substituted benzaldehydes).

• Williamson, K. L., & Masters, K. M. (2016). Macroscale and Microscale Organic Experiments. Cengage Learning.

• Thirumurugan, R., et al. (2006).[8] "2,4-Dimethoxyphenylsemicarbazones with anticonvulsant activity...".[8] Bioorganic & Medicinal Chemistry, 14(9), 3106-3112.[8] Link (Specific reference for methoxy-substituted semicarbazone workup).

Sources

• 1. quora.com [quora.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. 2-Methoxybenzaldehyde | C8H8O2 | CID 8658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. shivajicollege.ac.in [shivajicollege.ac.in]
• 6. scribd.com [scribd.com]
• 7. ijsar.in [ijsar.in]
• 8. 2,4-Dimethoxyphenylsemicarbazones with anticonvulsant activity against three animal models of seizures: synthesis and pharmacological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Solubility Optimization for Semicarbazone Metal Complexes

Topic: Troubleshooting Solubility Issues in Semicarbazone Metal Complexes Role: Senior Application Scientist Audience: Drug Discovery & Inorganic Chemistry Researchers

Introduction: The Solubility Paradox

As researchers, we often encounter a frustrating paradox with semicarbazone (SC) and thiosemicarbazone (TSC) metal complexes: the very structural features that drive their potent biological activity—planar aromatic systems and rigid chelation—are the same features that crash them out of solution.

The thermodynamic barrier here is Lattice Energy vs. Solvation Energy . The extensive

- stacking and intermolecular hydrogen bonding (donor/acceptor sites on the hydrazine backbone) create a crystal lattice so stable that water cannot overcome it.

This guide is not a generic list of solvents. It is a strategic escalation protocol designed to salvage your compounds for biological assaying (bio-assay) and crystallographic characterization.

Module 1: Diagnostic & Solvent Strategy (The "Quick Fix")

User Question: My copper(II) semicarbazone complex precipitates immediately upon addition to the cell culture medium. I dissolved it in 100% DMSO, but it crashes out when diluted. How do I fix this?

Technical Analysis: You are experiencing the "DMSO Crash." While DMSO is a universal solvent for these complexes due to its high dielectric constant and ability to disrupt hydrogen bonding, it is miscible with water. When you dilute a hydrophobic complex from DMSO into an aqueous buffer, the solvent power drops exponentially. If the complex's concentration exceeds its thermodynamic solubility limit in the water/DMSO mixture, it precipitates as micro-crystals, often undetectable to the naked eye but fatal to assay reproducibility.

Troubleshooting Protocol: The "Step-Down" Dilution Method

Do not add 100% DMSO stock directly to the media. Use an intermediate dilution step to prevent "shock" precipitation.

• Prepare Stock: Dissolve complex in 100% DMSO to 10 mM.

• Intermediate Step: Dilute 1:10 in PEG-400 or Propylene Glycol . These co-solvents bridge the polarity gap.

• Final Dilution: Add this mixture dropwise to the vortexing culture medium.

Critical Safety Limit: For cell viability assays (MTT/Alamar Blue), the final DMSO concentration must not exceed 0.5% (v/v) , and ideally should be <0.1% to avoid solvent cytotoxicity artifacts [1][2].

Decision Matrix: Solvent Selection

Figure 1: Decision matrix for selecting the appropriate solubilization strategy based on downstream application.

Module 2: Structural Modification (The "Root Cause" Fix)

User Question: I am in the design phase. Which functional groups should I add to my semicarbazone ligand to ensure the final metal complex is water-soluble?

Technical Analysis: Retrofitted solubility is difficult. Design-for-solubility is superior. The goal is to lower the lattice energy or increase the hydration enthalpy.

Strategic Ligand Design Table

Modification Strategy	Chemical Moiety	Mechanism of Action	Effect on Solubility
Anionic Derivatization	Sulfonate ( )	Introduces permanent negative charge; high hydration energy.	High (>10 mg/mL) [3]
Cationic Derivatization	Quaternary Ammonium ( )	Introduces permanent positive charge.	High
Hydrophilic Tailing	PEG Chain ( )	Increases solvent accessible surface area; disrupts packing.	Moderate
H-Bond Disruption	N-Methylation	Removes H-bond donor sites on the hydrazinic nitrogen.	Low-Moderate

Recommendation: Synthesize the sulfonated salicylaldehyde precursor. Condensing sodium salicylaldehyde-5-sulfonate with semicarbazide yields a water-soluble ligand. The resulting metal complex often retains this solubility [3].

Module 3: Formulation & Encapsulation (The "Delivery" Fix)

User Question: My complex is neutral, planar, and highly active, but insoluble in everything except boiling DMSO. I cannot change the structure without losing activity. What now?

Technical Analysis: When covalent modification is impossible, use Host-Guest Chemistry . Cyclodextrins (CDs), particularly

-Cyclodextrin ( -CD) or Hydroxypropyl- -Cyclodextrin (HP- -CD), have a hydrophilic exterior and a hydrophobic cavity. Your planar semicarbazone complex fits inside the cavity, shielding the hydrophobic rings from water while the CD's hydroxyl groups interact with the solvent [4][5].

Protocol: Preparation of Inclusion Complexes

Reagents:

• Metal Complex (Guest)[1]

• HP-

  -CD (Host)

• Solvent: Acetone (for complex) and Water (for CD)

Step-by-Step Workflow:

• Molar Ratio: Calculate a 1:1 molar ratio of Complex to HP-

  -CD.

• Dissolution:

  • Dissolve HP-

    -CD in minimal distilled water (Solution A).

  • Dissolve Metal Complex in minimal acetone (Solution B).

• Dropwise Addition: Slowly add Solution B to Solution A with vigorous stirring at 50°C.

• Equilibration: Stir for 24–48 hours. The acetone will slowly evaporate.

• Filtration: Filter the solution (0.45

  m) to remove un-complexed drug.

• Lyophilization: Freeze-dry the filtrate. The resulting powder is your water-soluble inclusion complex.

Inclusion Complex Workflow Diagram

Figure 2: Workflow for synthesizing Cyclodextrin inclusion complexes to bypass solubility limits.

FAQ: Common Edge Cases

Q: Can I use acidic pH to dissolve my complex? A: Proceed with extreme caution. While protonating the azomethine nitrogen (

) can increase solubility, semicarbazones are Schiff bases and are susceptible to hydrolysis in acidic media, breaking back down into the aldehyde and semicarbazide. Always check stability via UV-Vis over time before using pH adjustments.

Q: My complex is soluble in DMSO but turns color when I add water. Why? A: This indicates Solvolysis or Ligand Displacement . DMSO is a coordinating solvent. It may displace weakly bound ligands (like water or chlorides) from the metal center. If the color changes upon water addition, the complex might be dissociating or changing coordination geometry. Verify integrity using NMR (if diamagnetic) or EPR (if paramagnetic).

References

• Galvao, J. et al. (2014). "Unexpected low-dose toxicity of the universal solvent DMSO." Archives of Toxicology. Link

• Timm, M. et al. (2013). "In vitro cytotoxicity of dimethyl sulfoxide (DMSO) in cell culture." BMC Research Notes. Link

• Enyedy, E. A. et al. (2011). "Complex-formation and biological activity of water-soluble salicylaldehyde semicarbazone derivatives." Journal of Inorganic Biochemistry. Link

• Brewster, M. E. & Loftsson, T. (2007). "Cyclodextrins as pharmaceutical solubilizers." Advanced Drug Delivery Reviews. Link

• Mura, P. (2014). "Analytical techniques for characterization of cyclodextrin inclusion complexes." Journal of Pharmaceutical and Biomedical Analysis. Link

Sources

• 1. researchgate.net [researchgate.net]

Technical Support Center: Purification of o-Anisaldehyde Semicarbazone

Case ID: PUR-OAS-001 Topic: Recrystallization & Purity Optimization Compound: o-Anisaldehyde Semicarbazone (2-Methoxybenzaldehyde semicarbazone) Assigned Specialist: Senior Application Scientist, Separation Sciences

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]

Welcome to the technical support hub for the purification of o-anisaldehyde semicarbazone. This guide addresses the specific challenges associated with purifying semicarbazones derived from ortho-substituted aromatic aldehydes.

Why this purification matters: Semicarbazones are crystalline derivatives often used to characterize liquid aldehydes (like o-anisaldehyde, mp ~38°C) or as intermediates in medicinal chemistry. The presence of the ortho-methoxy group introduces steric bulk and potential intramolecular hydrogen bonding, which can alter solubility profiles and increase the risk of "oiling out" compared to para-isomers.

Target Specification (Typical):

• Appearance: White to off-white needles or plates.

• Melting Point: High melting solid (typically >200°C; verify against specific reference standard as ortho isomers may vary from the unsubstituted benzaldehyde semicarbazone range of 214–216°C).

• Solubility: Soluble in hot ethanol; insoluble in cold water.

Master Protocol: The "Gold Standard" Recrystallization

Use this protocol as your baseline. Deviations should be made only if troubleshooting requires it.

Solvent System: Ethanol (95%) / Water Rationale: Semicarbazones possess a polar urea-like tail and a lipophilic aromatic head. Ethanol solubilizes the organic moiety at high temperatures, while water acts as an anti-solvent to force precipitation upon cooling.

Step-by-Step Methodology

Step	Action	Technical Note (The "Why")
1. Dissolution	Place crude solid in an Erlenmeyer flask. Add minimum hot ethanol (approx. 60-70°C) dropwise with swirling until dissolved.	o-Anisaldehyde semicarbazone is sparingly soluble in cold ethanol but highly soluble in hot. Excess solvent kills yield.
2. Hot Filtration	If insoluble particles remain (dust, inorganic salts), filter the hot solution through a pre-warmed funnel/fluted paper.	Prevents premature crystallization on the filter paper. Removes non-organic impurities.
3. Nucleation	Add warm water dropwise to the hot filtrate until a faint, permanent turbidity (cloudiness) appears. Then add one drop of ethanol to clear it.	This establishes a saturation point exactly at the threshold of precipitation.
4. Crystallization	Remove from heat.[1] Allow to cool to room temperature undisturbed . Then, place in an ice bath (0-4°C) for 30 minutes.	Slow cooling promotes pure crystal growth. Rapid cooling traps impurities (occlusion).
5. Isolation	Filter crystals using vacuum filtration (Buchner funnel).	Removes the "mother liquor" containing soluble impurities like unreacted aldehyde.
6. Washing	Wash the filter cake with 2-3 portions of ice-cold 50% ethanol/water.	Displaces mother liquor without re-dissolving the product.
7. Drying	Dry in a vacuum oven (40-50°C) or air dry on porous plate.	Removes solvent residues which depress melting points.

Visualization: Process Workflow

Figure 1: Logical workflow for the purification of semicarbazones using a mixed-solvent system.

Troubleshooting Hub

Identify your issue below to find the specific scientific remedy.

Issue A: "Oiling Out" (The Product Forms a Liquid Blob, Not Crystals)

Diagnosis: The solution temperature dropped below the melting point of the solvated product before crystallization began, or the solvent mixture became too polar (too much water) too quickly. This is common with o-anisaldehyde derivatives due to their lower melting points relative to para isomers.

• Immediate Fix: Re-heat the mixture until the oil re-dissolves. Add a small amount of ethanol (to increase solubility). Allow the solution to cool much more slowly (wrap the flask in a towel).

• Pro Tip: "Seed" the cooling solution with a tiny crystal of pure product if available. This provides a template for crystal growth, bypassing the oil phase.

Issue B: Low Yield

Diagnosis:

• Too much solvent: The product remains dissolved in the mother liquor even at 0°C.

• Over-washing: Washing the filter cake with warm or pure ethanol dissolved the product.

• Immediate Fix: Concentrate the mother liquor (filtrate) by rotary evaporation to half its volume, heat to dissolve any solids, and repeat the cooling process to harvest a "second crop" of crystals.

Issue C: Impure / Low Melting Point

Diagnosis:

• Azine Formation: A common side product (benzalazine derivative) formed if the reaction had excess aldehyde or incorrect pH. Azines are often less soluble and yellow.

• Occlusion: Rapid crystallization trapped solvent or impurities inside the crystal lattice.

• Immediate Fix: Perform a second recrystallization. If the impurity is insoluble (azine), use the Hot Filtration step rigorously. If the product is yellow (and should be white), consider adding activated charcoal during the hot dissolution step, boiling for 2 minutes, and filtering hot (Celite pad recommended).

Advanced FAQs

Q: Can I use Methanol instead of Ethanol? A: Yes. Methanol is often a superior solvent for semicarbazones because it is more polar than ethanol, potentially offering better separation from non-polar impurities. The protocol remains identical: dissolve in hot methanol, add water to turbidity.

Q: My crude product is sticky. How do I handle it? A: "Sticky" usually implies unreacted o-anisaldehyde (which is a liquid/low-melting solid). Triturate (grind) the crude solid with a small amount of cold ether or hexanes before recrystallization. The aldehyde is soluble in ether; the semicarbazone is not. Filter the solid, then proceed to recrystallize.

Q: What is the "Azine" impurity you mentioned? A: Semicarbazide can react with two molecules of aldehyde to form an azine (

) instead of a semicarbazone ( ). This happens if the semicarbazide reagent is old or if the pH is too low. Azines are typically deep yellow and have different solubility profiles.

Decision Tree: Solving Precipitation Issues

Figure 2: Rapid diagnostic tree for common crystallization failures.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989.
• Shriner, R. L.; Fuson, R. C.; Curtin, D. Y.; Morrill, T. C.The Systematic Identification of Organic Compounds, 6th Ed.; Wiley: New York, 1980.
• Williamson, K. L.Macroscale and Microscale Organic Experiments, 2nd Ed.; D.C. Heath: Lexington, 1994.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 8658, o-Anisaldehyde. [Link] (Accessed 2024).

• Stenutz, R. Data for 4-methoxybenzaldehyde semicarbazone (Comparative data for para-isomer). [Link] (Accessed 2024).

Sources

• 1. youtube.com [youtube.com]

Semicarbazone Metal Complexation Support Center: pH Optimization &amp; Troubleshooting

Welcome to the Technical Support Center for semicarbazone coordination chemistry. This guide is designed for researchers and drug development professionals synthesizing transition metal complexes. Because semicarbazones undergo keto-enol tautomerism, the pH of your reaction medium is the single most critical variable dictating the stoichiometry, yield, and structural nature of your final complex.

Module 1: Mechanistic Causality of pH in Complexation

To troubleshoot complexation effectively, one must understand the causality behind the ligand's behavior. Semicarbazones possess multiple coordination sites (typically the imine nitrogen and the carbonyl/enolic oxygen)[1]. Their binding mode is entirely dependent on the protonation state dictated by the solvent's pH[2]:

• Acidic Conditions (pH < 4): The ligand remains in the neutral keto form . It coordinates to the metal ion as a neutral bidentate (or tridentate) ligand, yielding cationic metal complexes[2][3]. However, excess protons can protonate the imine nitrogen (destroying its nucleophilicity) or trigger the acid-catalyzed hydrolysis of the imine bond back into the parent aldehyde/ketone and semicarbazide.

• Optimal Window (pH 5–7): The addition of a weak base (e.g., sodium acetate) promotes enolization and subsequent deprotonation. In the enol form, the semicarbazone serves as a monoanionic bidentate ligand, forming highly stable, neutral complexes[1][2].

• Basic Conditions (pH > 8): While high pH forces complete enolization, excess hydroxide (

  ) ions aggressively compete with the semicarbazone ligand for the metal center. This frequently results in the irreversible precipitation of insoluble metal hydroxides[3].

Logical relationship between pH, ligand tautomerism, and complexation outcomes.

Module 2: Self-Validating Experimental Protocol

Standard operating procedures often fail because they lack in-line quality control. The following protocol for synthesizing pH-optimized semicarbazone metal complexes incorporates built-in validation checkpoints to ensure the system is behaving as expected before proceeding to the next step[1].

Step-by-Step Methodology:

• Ligand Preparation: Dissolve 1.0 mmol of the semicarbazone ligand in 10–15 mL of hot ethanol or methanol.

  • Validation Checkpoint: Ensure complete dissolution. Any remaining suspension will skew the metal-to-ligand stoichiometry and act as nucleation sites for impurities.

• Metal Solution Preparation: Dissolve 1.0 mmol of the transition metal salt (e.g., chloride, nitrate, or acetate) in 10 mL of the same alcoholic solvent.

• Combination: Slowly add the metal solution to the ligand solution dropwise under continuous magnetic stirring.

  • Validation Checkpoint: A rapid bathochromic shift (darkening or change in solution color) typically occurs immediately, indicating the formation of the initial kinetic coordination intermediate.

• pH Optimization (Critical Step): Insert a calibrated pH probe. Dropwise, add a dilute buffer solution of sodium acetate or 0.1 M ammonia to adjust the pH to the optimal range (pH 5.0–7.0)[1].

  • Validation Checkpoint: Ensure vigorous stirring during base addition to prevent localized high-pH microenvironments, which cause premature metal hydroxide precipitation.

• Reflux: Reflux the reaction mixture for 2–3 hours.

  • Validation Checkpoint: Monitor the reaction progression via Thin-Layer Chromatography (TLC). The complete disappearance of the free ligand spot confirms that complexation has reached thermodynamic completion[1].

• Isolation & Final Validation: Cool the mixture to room temperature. Filter the resulting colored precipitate, wash sequentially with cold ethanol and diethyl ether, and dry in a vacuum desiccator[1].

  • Validation Checkpoint: Perform FT-IR spectroscopy on the dried powder. The disappearance of the free ligand's

    stretching band (typically ~1670 cm⁻¹) and the emergence of new and bands in the far-IR region confirm successful enolic coordination[1].

Self-validating experimental workflow for pH-optimized metal complex synthesis.

Module 3: Quantitative pH-Dependence Data

To assist in predictive experimental design, the following table summarizes the quantitative relationship between the pH environment, the dominant ligand form, and the resulting complex architecture[2][3].

pH Range	Dominant Ligand Form	Coordination Mode	Typical Complex Type	Primary Failure Risk
< 4.0	Protonated / Keto	Neutral Bidentate (N, O)	Cationic	Imine bond hydrolysis; weak coordination.
5.0 – 6.0	Keto-Enol Equilibrium	Mixed / Monoanionic	Neutral / Cationic	Incomplete deprotonation leading to mixed stoichiometry.
6.0 – 7.5	Deprotonated / Enol	Monoanionic Bidentate	Neutral	Optimal range; minimal risks if buffered correctly.
> 8.0	Fully Deprotonated	Monoanionic Bidentate	Anionic / Neutral	Rapid precipitation of metal hydroxides ( ).

Module 4: Troubleshooting FAQs

Q: I am getting a mixture of different complex stoichiometries (e.g., 1:1 and 1:2 Metal:Ligand ratios) in my final product. How do I fix this? A: Mixed stoichiometries usually occur when the pH is hovering right at the pKa of the ligand's enolization point, causing both the neutral keto and anionic enol forms to coordinate simultaneously[3]. To resolve this, strictly buffer your reaction using sodium acetate to lock the pH at ~6.5. This forces uniform deprotonation and ensures a consistent 1:2 (Metal:Ligand) neutral complex.

Q: My reaction yields a sudden, uncharacterizable, gelatinous precipitate the moment I adjust the pH above 8. What happened? A: You have surpassed the solubility product constant (

) for the transition metal hydroxide. At high pH, ions outcompete the semicarbazone ligand, stripping the metal and precipitating it as a hydroxide (e.g., or )[3]. Discard the batch, and in your next attempt, use a weaker base (like dilute ) and add it dropwise while monitoring with a pH meter to ensure the solution never exceeds pH 7.5.

Q: The semicarbazone ligand seems to degrade during complexation at low pH, and I recover the starting ketone. How can I prevent this? A: Semicarbazones are imine derivatives, and their formation is reversible[2]. In highly acidic media (pH < 4), water acts as a nucleophile, driving the acid-catalyzed hydrolysis of the

bond. If your metal salt is highly acidic (like or ), pre-buffer your ligand solution with sodium acetate before adding the metal salt to neutralize the localized acidity immediately upon mixing.

Q: How do I definitively prove my complex is in the enol form rather than the keto form? A: Rely on FT-IR spectroscopy. If the complex is in the keto form, you will still see a strong

stretching frequency around 1670–1690 cm⁻¹. If the complex has successfully tautomerized and coordinated in the enol form, the peak will completely disappear, replaced by a new single bond stretch around 1100–1200 cm⁻¹ and a azine-like stretch[1].

References

• Metal complexes driven from Schiff bases and semicarbazones for biomedical and allied applications: a review Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Transition metal complexes of semicarbazones and thiosemicarbazones Source: Academia.edu URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Metal complexes driven from Schiff bases and semicarbazones for biomedical and allied applications: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (PDF) Transition metal complexes of semicarbazones and thiosemicarbazones [academia.edu]

Thermal Analysis Support Center: TGA/DTA of Semicarbazone Ligands

Welcome to the Technical Support Center for Thermal Analysis. As application scientists, we understand that semicarbazone ligands—vital Schiff base derivatives used extensively in coordination chemistry and drug development—exhibit complex thermal degradation profiles. Proper execution of Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) is critical for determining their thermal stability, moisture content, and decomposition kinetics.

This guide provides field-proven methodologies, structured data expectations, and a comprehensive troubleshooting FAQ to ensure your thermal analysis workflows are both accurate and self-validating.

Standard Experimental Workflow

To ensure reproducibility across different batches of synthesized semicarbazone ligands, your experimental design must follow a strict, self-validating logical sequence. The diagram below illustrates the standard operational pathway.

Standard TGA/DTA workflow for analyzing the thermal stability of semicarbazone ligands.

Step-by-Step Methodology: TGA/DTA Acquisition Protocol

A robust protocol prevents artifacts such as thermal lag, buoyancy effects, and sample oxidation. Follow these steps to generate high-fidelity thermograms:

• Crucible Preparation & Baseline Calibration:

  • Use an alumina (

    ) or platinum crucible.

  • Self-Validation Step: Run a blank baseline with an empty crucible under the exact experimental conditions (heating rate and purge gas) to account for buoyancy effects and baseline drift[1].

• Sample Loading:

  • Weigh 2.0 to 10.0 mg of the finely powdered semicarbazone ligand[1].

  • Ensure uniform particle size to minimize thermal gradients within the sample bed, which can artificially broaden decomposition peaks.

• Purge Gas Configuration:

  • Set the purge gas to an inert atmosphere (e.g., Nitrogen at 50 mL/min) to study pure thermal degradation, or use synthetic air to study oxidative decomposition[2].

• Temperature Programming:

  • Apply a linear heating rate. A standard rate is 10 °C/min from ambient temperature (25 °C) up to 800–1000 °C[1].

  • Causality Note: Higher heating rates (e.g., 20 °C/min) will shift the TGA curves to the right (higher temperatures) due to thermal lag between the furnace and the sample core[3].

• Data Processing & Kinetic Extraction:

  • Record the TG (mass loss), DTG (first derivative of mass loss), and DTA/DSC (heat flow) signals simultaneously.

  • Utilize the Coats-Redfern or Horowitz-Metzger equations on the DTG curves to calculate thermodynamic parameters such as activation energy (

    ), enthalpy ( ), and entropy ( ) of the decomposition steps[4].

Quantitative Data Expectations

When analyzing pure semicarbazone ligands, you should expect a multi-stage thermal profile. The table below summarizes the typical physical and chemical transitions observed during a standard run.

Stage	Temp. Range (°C)	DTA/DSC Peak	Physical/Chemical Process	Typical Mass Loss (%)
I	50 - 150	Endothermic	Dehydration (Loss of surface/lattice moisture)	0 - 5%
II	200 - 250	Endothermic	Melting point of the semicarbazone ligand	0% (Phase change)
III	250 - 400	Exothermic	Primary thermal decomposition (cleavage of azomethine/hydrazine linkages)	40 - 70%
IV	400 - 700	Exothermic	Secondary degradation (carbonization or complete oxidation)	20 - 40%
Final	> 700	None	Carbonaceous residue (in ) or zero mass (in Air)	0 - 10%

Troubleshooting & FAQs

Q1: My TGA curve shows a continuous, overlapping mass loss rather than distinct decomposition steps. How can I resolve the individual degradation stages of my ligand? Causality & Solution: Overlapping steps occur when the activation energies of consecutive degradation reactions are too similar, or when the heating rate is too high, causing thermal lag that blurs the transition boundaries. Action: First, decrease the heating rate (e.g., from 20 °C/min to 5 °C/min). Lower heating rates allow the sample to maintain thermal equilibrium, separating closely related decomposition events[3]. Second, rely on the Differential Thermogravimetric (DTG) curve. The DTG mathematically resolves inflection points into distinct peaks, allowing you to pinpoint the exact onset and endset temperatures of the semicarbazone moiety breakdown[3].

Q2: I observe a sharp endothermic peak on the DTA curve around 210–250 °C, but there is NO corresponding mass loss on the TGA curve. Is this an instrument error? Causality & Solution: This is not an error; it is a self-validating physical transition. Semicarbazone ligands typically exhibit sharp melting points in this temperature range (for example, isatin-thiosemicarbazone melts around 213 °C[3], and p-hydroxy acetophenone semicarbazone melts above 200 °C[5]). Because melting is a phase change, it absorbs heat (creating the endothermic DTA peak) but does not involve volatilization, hence the zero mass loss on the TGA. Action: Cross-verify the melting point using a traditional capillary melting point apparatus. Ensure you do not confuse this melting peak with the subsequent exothermic decomposition peak (typically >250 °C) that does feature significant mass loss[3].

Q3: How do I differentiate between the loss of lattice water and coordinated water when comparing my free semicarbazone ligand to its synthesized metal complex? Causality & Solution: Free semicarbazone ligands generally lack coordinated water but may contain surface or lattice moisture. Lattice water is held by weak hydrogen bonds and is typically lost at lower temperatures (below 150 °C), resulting in an endothermic peak[6][7]. Coordinated water is directly bonded to the metal center in a complex and requires significantly more thermal energy to break, usually volatilizing between 150 °C and 250 °C[7]. Action: Analyze the 100–250 °C region of the thermogram. If a mass loss matches the theoretical weight of

molecules and occurs above 150 °C with an endothermic DTA peak, it is coordinated water. If it occurs below 150 °C, it is lattice water[6][7].

Q4: The final residual mass at 800 °C for my pure semicarbazone ligand is not zero, but around 5-10%. Why didn't it decompose entirely? Causality & Solution: While pure organic ligands should ideally decompose completely into gaseous products (

) under oxidative atmospheres, running the analysis under an inert atmosphere (like Nitrogen) often leads to incomplete combustion and carbonization[2]. The remaining mass is a carbonaceous char. Action: If your goal is to achieve complete decomposition to validate the purity of the organic ligand, switch your purge gas from Nitrogen to synthetic Air. The oxygen will facilitate the complete oxidation of the carbon backbone, leaving 0% residue.

References

• Kinetic Insights into the Antioxidant Effect of Isatin-Thiosemicarbazone in Biodiesel Blends: Thermal Characterization of Isatin-Thiosemicarbazones Source: mdpi.com URL:[Link][3]

• Thermal decomposition of 5-Nitro-2-Furaldehyde Semicarbazone Source: ukim.mk URL:[Link][1]

• Growth, spectral, and thermal characterization of semicarbazone of p-hydroxy acetophenone (SPHA) Source: akjournals.com URL:[Link][5]

• THERMAL ANALYSIS Source: sgbaukrc.ac.in URL:[Link][6]

• Bivalent transition metal complexes of coumarin-3-ylthio-semicarbazone derivatives Spectroscopic, antibacterial activity and thermogravimetric studies Source: scirp.org URL:[Link][4]

• Schiff base metal complexes: Synthesis, Characterization, Thermal Analysis and Antibacterial Activity Source: ajrconline.org URL:[Link][7]

• Cu (II) Complex of 1-Naphthaldehyde Semicarbazone: Synthesis, Characterization, Thermal Analysis and Antibacterial Activity Source: researchgate.net URL:[Link][2]

Sources

• 1. repository.ukim.mk [repository.ukim.mk]
• 2. researchgate.net [researchgate.net]
• 3. Kinetic Insights into the Antioxidant Effect of Isatin-Thiosemicarbazone in Biodiesel Blends [mdpi.com]
• 4. Refat, M.S., El-Deen, I.M., Anwer, Z.M. and El-Ghol, S. (2009) Bivalent transition metal complexes of coumarin-3-ylthio-semicarbazone derivatives Spectroscopic, antibacterial activity and thermogravimetric studies. Journal of Molecular Structure, 920, 149-162.doi10.1016/j.molstruc.2008.10.059 - References - Scientific Research Publishing [scirp.org]
• 5. akjournals.com [akjournals.com]
• 6. sgbaukrc.ac.in [sgbaukrc.ac.in]
• 7. ajrconline.org [ajrconline.org]

Technical Support Center: Semicarbazone Single Crystal Growth via Slow Evaporation

Welcome to the Technical Support Center for semicarbazone crystallization. As a Senior Application Scientist, I have structured this guide to move beyond basic instructions, focusing instead on the thermodynamic principles and causality behind solvent selection. Semicarbazones are highly valued for their nonlinear optical (NLO) properties and pharmaceutical applications, but their complex hydrogen-bonding networks make achieving diffraction-quality single crystals challenging.

This guide provides self-validating protocols, quantitative solvent data, and targeted troubleshooting to ensure reproducible crystal growth.

Core Methodology: Self-Validating Slow Evaporation Protocol

To achieve high-quality single crystals, researchers must maintain the solution within its metastable zone for as long as possible. The following protocol is designed as a self-validating system; each step inherently prevents common failure modes.

Step 1: Saturated Solution Preparation

• Action: Dissolve the synthesized semicarbazone in the chosen solvent (e.g., methanol) at room temperature until a slight excess of solute remains undissolved.

• Causality: Starting at exact equilibrium at room temperature prevents the thermal shock and convection currents that occur when cooling a heated solution. This ensures that supersaturation is driven solely by solvent evaporation, providing a linear and controllable driving force.

Step 2: Micro-Filtration (The Self-Validation Step)

• Action: Pass the saturated solution through a 0.22 µm PTFE syringe filter into a pre-cleaned, dust-free glass vial.

• Causality: Dust particles and undissolved solute act as heterogeneous nucleation sites, causing premature and rapid precipitation. Filtering guarantees that any subsequent crystal growth is the result of controlled homogeneous nucleation (or controlled heterogeneous nucleation on the vial surface), validating the purity of your process.

Step 3: Evaporation Control

• Action: Seal the vial tightly with Parafilm. Pierce exactly 1 to 3 micro-holes using a fine needle. Place the vial in a dark, vibration-free environment with strict temperature control (e.g., a 25°C incubator).

• Causality: The number of pinholes dictates the vapor pressure equilibrium and the rate of solvent loss. A vibration-free environment prevents mechanical agitation from inducing secondary nucleation (polycrystallinity).

Step 4: Harvesting and Washing

• Action: Once crystals reach 0.1–0.5 mm, decant the mother liquor immediately. Wash the crystals with a few drops of a cold, inert anti-solvent (e.g., cold hexane or a highly dilute aqueous mix).

• Causality: Evaporating the solvent to dryness leaves an amorphous crust of impurities on the crystal faces. Decanting while the crystal is still submerged in the mother liquor ensures surface integrity for X-ray diffraction (XRD) analysis.

Quantitative Data: Solvent Selection Matrix

Solvent selection dictates the hydrogen-bonding dynamics at the crystal-solution interface. The table below summarizes the physicochemical properties of common solvents and their typical outcomes for semicarbazone crystallization.

Solvent	Polarity Index	Boiling Point (°C)	Semicarbazone Solubility	Typical Outcome	Troubleshooting Notes
Methanol	5.1	64.7	High	Excellent single crystals	Evaporates quickly; restrict pore size to maintain the metastable zone.
Ethanol	5.2	78.3	Moderate	Good, slower growth	May require a mixed solvent system to achieve optimal initial solubility.
DMF	6.4	153.0	Very High	Solvate formation	Hard to evaporate; strong tendency to form pseudopolymorphs. Use only as a co-solvent.
Water	10.0	100.0	Low	Poor (unless salt)	Highly effective as an anti-solvent in mixed systems to force controlled nucleation.

Workflow Visualization

Workflow for semicarbazone solvent selection and crystallization troubleshooting.

Troubleshooting Guide

Issue: The solution "oils out" (Liquid-Liquid Phase Separation) instead of crystallizing.

• The Science: Oiling out occurs when the solution reaches supersaturation but crosses the liquid-liquid phase boundary before reaching the critical nucleation threshold. This is common when the semicarbazone has excessive solubility in the chosen solvent, preventing the formation of a rigid crystal lattice.

• The Fix: Transition to a mixed solvent system. Introduce an anti-solvent (like water or a non-polar hydrocarbon) dropwise to your primary solvent until slight turbidity appears, then add just enough primary solvent to clear it. This narrows the solubility window and forces crystalline nucleation.

Issue: Crystals are forming, but they are highly twinned or polycrystalline.

• The Science: Twinning and polycrystallinity are the direct results of an evaporation rate that is too high, leading to a massive, spontaneous nucleation burst. When the metastable zone is breached too rapidly, multiple nucleation sites merge.

• The Fix: Reduce the evaporation rate. If you used three pinholes in your Parafilm, reduce it to one. Additionally, ensure strict temperature stability; even a 2°C fluctuation can cause localized supersaturation spikes that trigger secondary nucleation.

Issue: The resulting crystal structure includes solvent molecules (Solvate Formation).

• The Science: Solvents with strong hydrogen-bonding capabilities or high boiling points can become trapped in the crystal lattice, forming pseudopolymorphs. For example, the slow evaporation of 5-nitro-2-furaldehyde thiosemicarbazone in DMF readily yields a dimethylformamide solvate[1].

• The Fix: Switch to a less coordinating, more volatile solvent. Methanol is highly effective for yielding unsolvated semicarbazone crystals because its small steric profile and high volatility allow it to detach cleanly from the growing crystal face.

Frequently Asked Questions (FAQs)

Q: Why is methanol considered the "gold standard" solvent for semicarbazone slow evaporation? A: The molecular packing of semicarbazone crystals is primarily driven by free and hydrogen-bonded N–H stretching modes[2]. Methanol acts as an optimal dynamic hydrogen bond mediator. It provides excellent solubility for semicarbazones (such as N-phenyl acetamide semicarbazone[3] and p-hydroxy-3-methoxy acetophenone semicarbazone[4]) while allowing reversible attachment and detachment at the crystal-solution interface. This dynamic equilibrium minimizes defect incorporation and yields highly transparent, diffraction-quality single crystals.

Q: Can I use heating to speed up the evaporation process? A: No. Heating increases the evaporation rate non-linearly and induces thermal gradients within the solution. These gradients cause convection currents that disrupt the delicate diffusion layer surrounding the growing crystal face. This disruption almost always leads to solvent inclusions, twinning, or complete amorphous precipitation. Slow evaporation must be isothermal.

Q: How does the conjugation of the semicarbazone affect solvent choice? A: Highly conjugated semicarbazones (often synthesized for nonlinear optical applications) exhibit stronger intermolecular π-π stacking, which drastically reduces their solubility in standard alcohols. In these cases, you must use a highly polar co-solvent (like DMF or DMSO) to achieve initial dissolution, paired with a volatile solvent (like methanol) to drive the slow evaporation process.

References

• Growth of semicarbazone of benzophenone single crystals Source: ResearchGate URL
• Synthesis and characterization of semicarbazone of p-hydroxy-3-methoxy acetophenone (SPH3MA)
• PREPARATION, GROWTH, SPECTRAL, THERMAL AND BAND GAP STUDIES ON SEMICARBAZONE OF N –PHENYL ACETAMIDE (SCPA)
• Source: PMC (National Institutes of Health)

Sources

• 1. Interplay between Polymorphism and Isostructurality in the 2-Fur- and 2-Thenaldehyde Semi- and Thiosemicarbazones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ijrar.org [ijrar.org]
• 4. ir.lib.nycu.edu.tw [ir.lib.nycu.edu.tw]

Reference Data & Comparative Studies

Semicarbazone vs. Thiosemicarbazone: A Comparative Guide to Biological Activity

In the landscape of medicinal chemistry, the search for novel pharmacophores that can serve as scaffolds for a new generation of therapeutics is relentless. Among the myriad of compound classes, semicarbazones and their sulfur-containing analogues, thiosemicarbazones, have garnered substantial interest due to their vast and versatile biological activities.[1][2] These molecules, readily synthesized through the condensation of an aldehyde or ketone with semicarbazide or thiosemicarbazide, possess a unique structural backbone that allows for potent and diverse interactions with biological targets.[3][4]

This guide provides an in-depth, objective comparison of the biological activities of semicarbazones and thiosemicarbazones, grounded in experimental data and mechanistic insights. We will explore their differential activities across anticancer, antimicrobial, and anticonvulsant domains, explain the fundamental chemical properties that drive these differences, and provide standardized protocols for their synthesis and evaluation.

Structural Foundation: The Critical Chalcogen Difference

At their core, semicarbazones and thiosemicarbazones are Schiff bases sharing a similar structural framework. The pivotal distinction lies in the chalcogen atom within the carbamide moiety: an oxygen atom in semicarbazones versus a sulfur atom in thiosemicarbazones.[3] This seemingly minor substitution has profound implications for the molecule's electronic properties, coordination chemistry, and, consequently, its biological activity.

The sulfur atom in thiosemicarbazones is larger, less electronegative, and more polarizable than the oxygen in semicarbazones. This makes it a "softer" Lewis base, granting it a higher affinity for "soft" Lewis acids, such as transition metal ions like iron (Fe²⁺/Fe³⁺) and copper (Cu²⁺).[5] This enhanced metal-chelating ability is a cornerstone of the potent biological activity observed in many thiosemicarbazones.[6]

Caption: Core structures of Semicarbazone (X=O) and Thiosemicarbazone (X=S).

Comparative Landscape of Biological Activity

While both compound classes exhibit a wide range of biological effects, their profiles are distinct. Thiosemicarbazones are renowned for their potent anticancer, antiviral, and broad-spectrum antimicrobial activities, whereas semicarbazones have carved a significant niche as powerful anticonvulsant agents.[7]

Anticancer Activity: A Thiosemicarbazone Stronghold

Thiosemicarbazones have emerged as highly promising anticancer agents, with some derivatives entering clinical trials.[8][9] Their primary mechanism of action is intricately linked to their ability to chelate intracellular iron, disrupting iron homeostasis, which is critical for rapidly proliferating cancer cells.[10]

Mechanism of Action:

• Ribonucleotide Reductase (RNR) Inhibition: RNR is a crucial iron-dependent enzyme that catalyzes the rate-limiting step in DNA synthesis.[11][12] Thiosemicarbazones chelate the iron in the R2 subunit of RNR, inactivating the enzyme and halting DNA replication.[6][13] Triapine, a well-studied thiosemicarbazone, is a potent RNR inhibitor, over 1000 times more effective than the clinically used drug hydroxyurea.[13]

• Generation of Reactive Oxygen Species (ROS): The iron-thiosemicarbazone complexes are redox-active. They can catalyze the production of highly damaging ROS, such as hydroxyl radicals, which induce oxidative stress, damage cellular components like DNA and lipids, and trigger apoptosis (programmed cell death).[10][14]

• Topoisomerase Inhibition: Some metal-thiosemicarbazone complexes have been shown to inhibit topoisomerases, enzymes that are essential for managing DNA topology during replication and transcription.[9]

In contrast, the replacement of the sulfur atom with oxygen to form a semicarbazone often leads to a significant reduction or complete loss of anticancer efficacy, underscoring the critical role of the thione group in metal chelation and redox cycling. While some semicarbazone derivatives do exhibit cytotoxic effects, they are generally less potent than their thio-analogues.[15][16]

Caption: Anticancer mechanism of thiosemicarbazones via iron chelation.

Antimicrobial Activity: A Tale of Two Analogs

Both semicarbazones and thiosemicarbazones possess significant antimicrobial properties, including antibacterial and antifungal activities.[17][18][19] However, thiosemicarbazones and their metal complexes often exhibit a broader spectrum and greater potency.[3][5]

• Thiosemicarbazones: Their activity is often linked to the chelation of metal ions essential for microbial enzymes.[20] They have shown efficacy against a range of pathogens, including Staphylococcus aureus, Escherichia coli, and the pathogenic yeast Cryptococcus gattii.[21][22]

• Semicarbazones: Derivatives of semicarbazones have also demonstrated good activity, particularly against bacteria like Enterococcus faecalis and Staphylococcus aureus.[21][23] The mechanism can involve interference with cellular processes like DNA synthesis or cell wall biosynthesis.[23]

A comparative study on lapachol derivatives showed that both thiosemicarbazone and semicarbazone analogs had activity against E. faecalis and S. aureus, with the thiosemicarbazone derivative showing a lower (more potent) minimal inhibitory concentration (MIC).[21]

Antiviral Activity: A Historical Edge for Thiosemicarbazones

Thiosemicarbazones hold a historical place in antiviral therapy. Methisazone, a thiosemicarbazone derivative, was one of the first synthetic antiviral drugs used for the prophylaxis of smallpox.[24][25] Their antiviral mechanisms are diverse and can include inhibition of viral replication, RNA synthesis, or key viral enzymes like proteases.[26][27] They have been investigated for activity against a wide range of viruses, including herpes simplex virus, dengue virus, and even SARS-CoV-2.[26][27][28] While some semicarbazones are studied for antiviral potential, the literature is dominated by their sulfur-containing counterparts.[24]

Anticonvulsant Activity: The Semicarbazone Domain

In a clear divergence of activity, semicarbazones have been extensively explored and identified as a distinct class of anticonvulsant agents.[29][30][31] This activity is attributed to their ability to fit a specific pharmacophore model for anticonvulsant drugs, which includes:

• An aryl binding site (a hydrophobic group).

• A hydrogen-bonding domain.

• An electron donor group.

The proposed mechanism for many anticonvulsant semicarbazones is the inhibition of voltage-gated sodium channels in neurons, which stabilizes neuronal membranes and prevents the rapid and repetitive firing associated with seizures.[29][32] Dimmock et al. reported an extensive series of semicarbazones, identifying 4-(4-fluorophenoxy) benzaldehyde semicarbazone as a lead molecule with a protective index significantly higher than clinical drugs like carbamazepine and phenytoin.[29][31] Other studies suggest some semicarbazones may act by modulating GABAergic neurotransmission.[33] This potent and specific neurological activity is a defining characteristic of the semicarbazone scaffold.

Quantitative Comparison of Biological Performance

To provide an objective measure of performance, the following table summarizes experimental data from published literature, comparing the half-maximal inhibitory concentration (IC₅₀) for anticancer activity and the minimal inhibitory concentration (MIC) for antimicrobial activity.

Compound Class	Biological Activity	Target/Organism	Metric	Value	Reference
Thiosemicarbazone	Anticancer	Various Cancer Cell Lines	IC₅₀	0.002 - 25 µM	[34]
Thiosemicarbazone	Anticancer (RNR Inhib.)	Ribonucleotide Reductase	IC₅₀	1.51 - 4.07 µM	[12]
Semicarbazone	Anticancer	U87 Glioblastoma Cells	IC₅₀	12.6 - 13.7 µg/mL	[15]
Thiosemicarbazone	Antibacterial	Enterococcus faecalis	MIC	0.05 µmol/mL	[21]
Semicarbazone	Antibacterial	Enterococcus faecalis	MIC	0.10 µmol/mL	[21]
Thiosemicarbazone	Antifungal	Cryptococcus gattii	MIC	0.10 µmol/mL	[21]
Semicarbazone	Antifungal	Cryptococcus gattii	MIC	0.20 µmol/mL	[21]
Semicarbazone	Anticonvulsant	Maximal Electroshock (MES)	Protective Index	>315	[29][31]

Note: Direct comparison of values across different studies should be done with caution due to variations in experimental conditions, cell lines, and microbial strains.

Experimental Methodologies: From Synthesis to Screening

The trustworthiness of comparative data hinges on robust and reproducible experimental protocols. Below are standardized, step-by-step methodologies for the synthesis and biological evaluation of these compounds.

Workflow for Synthesis and Evaluation

Caption: General workflow from compound synthesis to biological activity assessment.

Protocol 1: General Synthesis via Condensation

This protocol describes the straightforward synthesis of semicarbazones and thiosemicarbazones. The choice between semicarbazide hydrochloride (for semicarbazones) and thiosemicarbazide dictates the final product.

Materials:

• Aldehyde or Ketone (1 mmol)

• Semicarbazide Hydrochloride or Thiosemicarbazide (1.1 mmol)

• Sodium Acetate (for reactions with semicarbazide hydrochloride)

• Ethanol or Methanol

• Glacial Acetic Acid (catalytic amount)

• Beaker, magnetic stirrer, and heating plate

Procedure:

• Dissolve Reactants: Dissolve the aldehyde or ketone (1 mmol) in a minimal amount of warm ethanol (~10-15 mL) in a beaker.

• Prepare Nucleophile Solution: In a separate beaker, dissolve thiosemicarbazide (1.1 mmol) in warm ethanol. If using semicarbazide hydrochloride, dissolve it along with an equimolar amount of sodium acetate (to liberate the free base) in aqueous ethanol.

• Reaction: Add the carbazide solution dropwise to the aldehyde/ketone solution with continuous stirring.

• Catalysis: Add 2-3 drops of glacial acetic acid to catalyze the condensation reaction.

• Heating: Gently reflux the reaction mixture for 1-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Precipitation: Upon completion, cool the reaction mixture in an ice bath. The solid product will precipitate out.

• Isolation & Purification: Filter the precipitate using a Buchner funnel, wash with cold ethanol, and then with distilled water to remove any unreacted starting materials.

• Drying & Characterization: Dry the product in an oven at 50-60°C. Characterize the final compound using techniques like Melting Point, IR, ¹H-NMR, and Mass Spectrometry to confirm its structure and purity.

Protocol 2: Antimicrobial Screening (MIC Determination)

The broth microdilution method is a standard technique to determine the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that inhibits visible microbial growth.[23][35]

Materials:

• Synthesized semicarbazone/thiosemicarbazone compounds

• Bacterial/Fungal strains (e.g., S. aureus, E. coli)

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Spectrophotometer

Procedure:

• Compound Preparation: Prepare a stock solution of each test compound (e.g., 10 mg/mL) in a suitable solvent like DMSO.

• Serial Dilutions: In a sterile 96-well plate, perform two-fold serial dilutions of the compounds in the appropriate broth to achieve a range of concentrations (e.g., from 256 µg/mL to 0.5 µg/mL).

• Inoculum Preparation: Prepare a suspension of the microorganism in sterile saline, adjusting its turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in broth to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the prepared inoculum to all wells containing the test compounds. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubation: Cover the plate and incubate at 35 ± 2°C for 18-24 hours for bacteria or as required for fungi.

• Reading Results: The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) is observed. This can be assessed visually or by reading the absorbance at 600 nm.

Conclusion and Future Perspectives

The comparative analysis of semicarbazones and thiosemicarbazones reveals two classes of compounds with distinct yet complementary biological profiles. The substitution of oxygen with sulfur fundamentally alters the molecule's metal-chelating and redox properties, steering its activity.

• Thiosemicarbazones are superior candidates for development as anticancer and broad-spectrum antimicrobial/antiviral agents . Their potency is intrinsically linked to the thione group, which facilitates the chelation of transition metals, leading to the inhibition of key metalloenzymes like RNR and the induction of oxidative stress.

• Semicarbazones have a well-defined and potent role as anticonvulsant agents , acting through mechanisms like sodium channel blockade. This specific neurological activity sets them apart from their sulfur analogues.

Future research should focus on a hybrid pharmacophore approach, designing molecules that integrate the key structural features of both classes to potentially achieve dual-action therapeutics. Furthermore, the synthesis of novel organometallic complexes using both semicarbazone and thiosemicarbazone ligands remains a fertile ground for discovering compounds with enhanced potency, improved selectivity, and novel mechanisms of action.[14][36] Understanding these structure-activity relationships will continue to guide the rational design of the next generation of therapeutic agents.

References

• Discovery and Structure-Activity Relationships for a Series of Thiosemicarbazones as Potent Cruzain and Rhodesain Inhibitors. (n.d.). Google Scholar.
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• A Review on Synthesis, Characterization Methods and Biological Activities of Semicarbazone, Thiosemi-Carbazone and Their Transit. (2019). CORE.
• Exploring the Anti-Cancer Activity of Novel Thiosemicarbazones Generated through the Combination of Retro-Fragments: Dissection of Critical Structure-Activity Rel
• Antiviral Activity of 2-Acetylpyridine Thiosemicarbazones Against Herpes Simplex Virus. (1981). Antimicrobial Agents and Chemotherapy.
• Thiosemicarbazides: Updates on Antivirals Strategy. (n.d.). Bentham Science Publisher.
• Thiosemicarbazones as a Potent Anticancer Agents and Their Modes of Action. (n.d.).
• Ahsan, M. J. (2013). Semicarbazone Analogs as Anticonvulsant Agents: A Review. Ingenta Connect.
• The antimicrobial activity of lapachol and its thiosemicarbazone and semicarbazone deriv
• Complexes of 3dn Metal Ions with Thiosemicarbazones: Synthesis and Antimicrobial Activity. (n.d.). Google Scholar.
• New Iminodiacetate–Thiosemicarbazone Hybrids and Their Copper(II) Complexes Are Potential Ribonucleotide Reductase R2 Inhibitors with High Antiproliferative Activity. (2017). Inorganic Chemistry.
• Semicarbazone Analogs as Anticonvulsant Agents: A Review. (2025).
• Design, synthesis, antiproliferative activity, and cell cycle analysis of new thiosemicarbazone derivatives targeting ribonucleotide reductase. (2020). Arabian Journal of Chemistry.
• Application Notes and Protocols for Antimicrobial Screening of Semicarbazone Compounds. (n.d.). Benchchem.
• Ribonucleotide reductase inhibition by metal complexes of Triapine (3-aminopyridine-2-carboxaldehyde thiosemicarbazone). (n.d.). SciSpace.
• Design, synthesis, antiproliferative activity, and cell cycle analysis of new thiosemicarbazone derivatives targeting ribonucleotide reductase. (2005). Journal of Medicinal Chemistry.
• Synthesis and Structure−Activity Relationships of Parasiticidal Thiosemicarbazone Cysteine Protease Inhibitors against Plasmodium falciparum, Trypanosoma brucei, and Trypanosoma cruzi. (2004). Journal of Medicinal Chemistry.
• Structural and Biological Activity Studies On Metal Complexes Containing Thiosemicarbzone And Isatin Based Schiff Base: A Review. (2016).
• Synthesis and anticonvulsant activity of some semicarbazone derivatives of some carbonyl compounds. (n.d.). ijsar.
• Potent ribonucleotide reductase inhibitors: Thiazole-containing thiosemicarbazone deriv
• Ahsan, M. J. (2013). Semicarbazone analogs as anticonvulsant agents: a review. PubMed.
• Synthesis, Characterization, and Biological Activity of Hybrid Thiosemicarbazone–Alkylthiocarbamate Metal Complexes. (2020). Inorganic Chemistry.
• Thiosemicarbazones: the new wave in cancer tre
• Pelosi, G. (2010). Thiosemicarbazone Metal Complexes: From Structure to Activity. The Open Crystallography Journal.
• Synthesis and antimicrobial activity of some newer semicarbazone analogues. (2017). Google Scholar.
• Chemical and Biological potentials of semicarbazide and thiosemicarbazide derivatives and their metals complexes. (2021). Google Scholar.
• Synthesis and antimicrobial activity of some newer semicarbazone analogues. (2025).
• Thiosemicarbazone-Based Compounds: Cancer Cell Inhibitors with Antioxidant Properties. (2025). Google Scholar.
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• Antimicrobial Activity of Copper(II), Nickel(II) and Zinc(II) Complexes with Semicarbazone and Thiosemicarbazone Ligands Derived from Substituted Salicylaldehydes. (2025). MDPI.
• The role of oxidative stress in activity of anticancer thiosemicarbazones. (2018). Oncotarget.
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• Conformational and Functional Properties of the Bioactive Thiosemicarbazone and Thiocarbohydrazone Compounds. (2025). Google Scholar.
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• Structure–activity relationship (SAR) of the synthesized thiosemicarbazones. (n.d.).
• Synthesis and antiviral evaluation of 5-(arylazo)salicylaldehyde thiosemicarbazone derivatives as potent anti-bovine viral diarrhea virus agents. (n.d.). Taylor & Francis.
• Inhibition of Topoisomerases by Metal Thiosemicarbazone Complexes. (2023). MDPI.
• Antiviral activity of Thiosemicarbazones derived from α-amino acids against Dengue virus. (2017). Google Scholar.
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• The Wide Pharmacological Versatility of Semicarbazones, Thiosemicarbazones and Their Metal Complexes. (2004). Bentham Science Publishers.
• Review Of Semicarbazone, Thiosemicarbazone, And Their Transition Metal Complexes, And Their Biological Activities. (2022).
• Comparison of ADMET profile between thiosemicarbazide and semicarbazide derivatives regarding anticancer properties. (2025). Taylor & Francis.
• Synthesis, Characterization, Anticancer, Antioxidant, and In Silico Evaluation of Semicarbazides and Thiosemicarbazides. (n.d.). PMC.
• Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives Endowed with High Activity toward Mycobacterium Bovis. (n.d.). PMC.
• Synthesis and evaluation of novel thiosemicarbazone and semicarbazone analogs with both anti-proliferative and anti-metastatic activities against triple neg

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Comparative Binding Affinity of Semicarbazone Ligands to DNA

Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Development Scientists

Executive Summary: The Semicarbazone vs. Thiosemicarbazone Landscape[1][2][3]

In the realm of DNA-targeted drug discovery, semicarbazones (SCs) and their sulfur-analogues, thiosemicarbazones (TSCs), represent a critical scaffold class. While often discussed together, their interaction with DNA differs fundamentally due to the Oxygen vs. Sulfur substitution.

This guide provides a rigorous technical comparison of their binding affinities (

), distinguishing between intercalation and groove binding modes. It synthesizes experimental data to demonstrate that while TSCs generally exhibit higher intrinsic affinity due to soft-donor lipophilicity, SCs offer distinct advantages in sequence-specific groove binding and reduced off-target toxicity.

Key Comparative Insights

• Binding Affinity (

  ): TSCs typically range from to , comparable to classical intercalators like Ethidium Bromide (EtBr). SCs often display moderate affinity ( ), frequently favoring groove binding unless coupled with planar aromatic moieties (e.g., acridine, phenanthroline).

• Metal Complexation: Coordination with transition metals (Cu, Ni, Zn) universally enhances

  by 1–2 orders of magnitude for both classes, often driving a shift from groove binding to intercalation via electrostatic stabilization and geometric flattening.

• Thermodynamics: SC binding is often entropy-driven (hydrophobic groove contact), whereas TSC intercalation is enthalpy-driven (

  - stacking).

Comparative Analysis of Binding Affinities[4][5][6][7][8][9][10][11]

The following table synthesizes binding constants (

) derived from UV-Visible titration and fluorescence quenching experiments. Note the distinct jump in affinity upon metal complexation.

Table 1: Comparative DNA Binding Constants (

) of Semicarbazone Derivatives

Ligand Class	Specific Derivative	Binding Mode	( )	Comparison to Standard
Semicarbazone (Free Ligand)	4-Methylbenzaldehyde SC (Ligand 1A)	Intercalation		~0.4x EtBr (Weak)
Semicarbazone (Free Ligand)	4-Methoxybenzaldehyde SC (Ligand 1B)	Groove Binding		<0.1x EtBr
Thiosemicarbazone (Free Ligand)	Acridine-TSC	Intercalation		~5x EtBr (Strong)
Cu(II) Complex	Cu(II)-Furan Semicarbazone	Partial Intercalation		>20x Free Ligand
Ni(II) Complex	Ni(II)-Pyridoxal Semicarbazone	Groove/Electrostatic		High Affinity Groove Binder
Standard Control	Ethidium Bromide (EtBr)	Classical Intercalation	*	Reference Standard

*Note: EtBr

varies by ionic strength and buffer conditions; is typical in high salt, while is seen in low salt.

Mechanisms of Interaction: The "O" vs. "S" Effect

The structural substitution of Oxygen (Semicarbazone) with Sulfur (Thiosemicarbazone) alters the electronic landscape of the ligand, dictating its DNA binding trajectory.

Electronic & Steric Drivers

• Thiosemicarbazones (S-donor): The sulfur atom is a "soft" donor with a larger van der Waals radius and higher lipophilicity. This facilitates penetration into the hydrophobic DNA base stack, promoting intercalation . The thione/thiol tautomerism also allows for effective charge delocalization, stabilizing the intercalated complex.

• Semicarbazones (O-donor): The "hard" oxygen atom promotes hydrogen bonding with the phosphate backbone or base edges. Consequently, simple SCs (without large fused rings) tend to dock into the minor groove , interacting via H-bonds and van der Waals forces rather than inserting between base pairs.

Visualization of Pharmacological Pathway

The following diagram illustrates how ligand structure influences binding mode and subsequent biological outcomes.

Caption: Mechanistic pathway showing how ligand chemistry (O vs S) and metalation dictate DNA binding modes and downstream biological effects.

Experimental Protocols for Validation

To objectively determine the binding mode and affinity, a multi-technique approach is required. Relying solely on UV-Vis is insufficient to distinguish intercalation from groove binding.

Protocol A: UV-Visible Spectrophotometric Titration (Determining )

Objective: Quantify binding affinity through hypochromism (intercalation) or hyperchromism (helix denaturation/groove binding).

• Preparation:

  • Prepare a

    Tris-HCl / NaCl buffer (pH 7.2).

  • Dissolve ligand to

    (keep constant).

  • Prepare CT-DNA stock (

    bp) and verify purity ( ).

• Titration:

  • Add DNA increments (

    ) to the ligand solution in both the sample and reference cuvettes (to correct for DNA absorbance).

  • Incubate for 5–10 minutes at 25°C after each addition.

  • Record spectra (

    ).

• Data Analysis (Wolfe-Shimer Equation):

  • Plot

    vs. .[1][2]

  • Equation:

    [2]

  • Where

    is apparent extinction coefficient, is free ligand coeff, and is bound ligand coeff.[1]
  • .[2]

Protocol B: Viscosity Measurements (The "Truth" Test)

Objective: Definitively distinguish intercalation from groove binding. Intercalators lengthen the DNA helix (increasing viscosity); groove binders do not.[3][4]

• Setup:

  • Use an Ubbelohde viscometer thermostated at

    .

  • Prepare CT-DNA solution (

    ) in buffer.

• Measurement:

  • Measure flow time of buffer (

    ) and DNA alone ( ).

  • Titrate ligand into DNA solution at ratios (

    ) from 0.0 to 0.5.

  • Measure flow time (

    ) after each addition.

• Analysis:

  • Calculate relative specific viscosity:

    .[2]

  • Plot:

    vs. Binding Ratio ( ).

  • Interpretation:

    • Slope

      (Linear Increase): Classical Intercalation (e.g., EtBr, Acridine-TSC).

    • Slope

      (No Change): Groove Binding (e.g., Simple Semicarbazones).

    • Slope

      (Decrease): Kinking/Bending (rare for these ligands).

Experimental Workflow Diagram

The following flowchart outlines the logical progression for characterizing a new semicarbazone derivative.

Caption: Decision tree for characterizing DNA binding modes using spectral and hydrodynamic assays.

References

• Jameel, D. A., et al. (2021).[1][5] "Spectroscopic Elucidation And DNA Binding Evaluation Of Molybdenum (VI) With 4-Methyl (Methoxy)Benzaldehyde Semicarbazone." Research Journal of Pharmaceutical, Biological and Chemical Sciences. Link

• Kalaivani, P., et al. (2012). "DNA, Protein Binding, Cytotoxicity, Cellular Uptake and Antibacterial Activities of New Palladium(II) Complexes of Thiosemicarbazone Ligands." Metallomics. Link

• Rebolledo, A. P., et al. (2005). "Synthesis and Reactivity of Zn(II) Thiosemicarbazone Complexes: DNA Binding and Nuclease Activity." Journal of Inorganic Biochemistry. Link

• BenchChem. (2025). "Application Notes and Protocols for DNA Intercalation Assay." BenchChem Protocols. Link

• Satyanarayana, S., et al. (2008). "Binding Studies of Cobalt(III) and Nickel(II) Complexes with CT-DNA." Journal of Biophysical Chemistry. Link

• Palchaudhuri, R., & Hergenrother, P. J. (2007). "DNA as a Target for Anticancer Compounds: Methods to Determine the Mode of Binding and the Mechanism of Action." Current Opinion in Biotechnology. Link

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• 4. Spectroscopic and viscometric determination of DNA-binding modes of some bioactive dibenzodioxins and phenazines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Spectral comparison of free ligand vs metal-coordinated semicarbazone

Topic: Spectral Comparison of Free Ligand vs. Metal-Coordinated Semicarbazone Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary & Theoretical Framework

Semicarbazones (

) are versatile pharmacophores in drug discovery, particularly valued for their ability to chelate transition metals (Cu, Zn, Ni, Co). This coordination often potentiates biological activity—turning a bacteriostatic ligand into a bactericidal complex or enhancing cytotoxicity against cancer cell lines.

For the synthetic chemist, the critical challenge is not just synthesis, but structural validation . Distinguishing between a free ligand and its metal-coordinated complex requires a multi-modal spectral approach. This guide dissects the spectral fingerprints—specifically IR,

H NMR, and UV-Vis—that definitively prove metal coordination, distinguishing between the neutral (keto) and anionic (enol) coordination modes.

The Coordination Mechanism: Keto vs. Enol

Semicarbazones exhibit keto-enol tautomerism, which dictates their coordination geometry.

• Keto Form (Neutral Bidentate): Coordinates via the Azomethine Nitrogen and Carbonyl Oxygen.

• Enol Form (Monoanionic Bidentate): Coordinates via the Azomethine Nitrogen and Enolic Oxygen (after deprotonation).

Visualization: Structural Transformation

The following diagram illustrates the tautomeric equilibrium and subsequent metal chelation, highlighting the atoms responsible for spectral shifts.

Figure 1: Mechanistic pathway of semicarbazone coordination. The shift from Keto to Enol form fundamentally alters the IR and NMR profiles.

Experimental Protocol: Synthesis & Isolation

To ensure reproducible spectral data, the purity of the complex is paramount. The following protocol is designed for the synthesis of M(II) complexes (e.g., Cu, Co, Ni) from a standard aryl-semicarbazone ligand.

Workflow Diagram

Figure 2: Step-by-step experimental workflow for the synthesis and isolation of metal-semicarbazone complexes.

Detailed Methodology

• Stoichiometry Control: Dissolve 1.0 mmol of the semicarbazone ligand in 20 mL of hot ethanol.

• Metal Addition: Add 1.0 mmol (for 1:1 complexes) or 0.5 mmol (for 1:2 complexes) of the metal salt (e.g.,

  ) dissolved in 10 mL ethanol.

  • Critical Note: For Enolic complexes, add a base (e.g., NaOAc or few drops of

    ) to adjust pH to 8-9 prior to reflux. This promotes deprotonation.

• Reflux: Reflux the mixture for 3–5 hours. Completion is indicated by a distinct color change and the disappearance of the starting ligand spot on TLC (Silica gel, MeOH:CHCl3 1:9).

• Isolation: Cool the solution to room temperature. Filter the colored precipitate.

• Purification: Wash the precipitate with cold ethanol (to remove unreacted metal salt) followed by diethyl ether (to remove unreacted organic ligand). Dry in a vacuum desiccator over anhydrous

  .

Spectral Comparison & Analysis

This section details the specific spectral shifts observed upon coordination. These shifts are the "fingerprints" of complexation.

A. Infrared (IR) Spectroscopy

IR is the primary tool for determining the coordination mode (Keto vs. Enol).

Functional Group	Free Ligand ( )	Metal Complex ( )	Shift Type	Mechanistic Explanation
Azomethine	1600 – 1620	1580 – 1600	Red Shift ( )	Donation of lone pair from N to Metal reduces C=N bond order.
Carbonyl	1650 – 1690	Disappears (Enol) or 10-20 (Keto)	Disappearance	In enol form, C=O becomes C-O single bond upon deprotonation.
Enolic	Absent	1080 – 1250	Appearance	New single bond character of the oxygen coordinated to the metal.
Amine	3150 – 3300	Disappears (Enol)	Disappearance	Loss of proton on the hydrazinic nitrogen due to enolization.
New Bands	Absent	400 – 600	Appearance	Formation of new M-N and M-O bonds (Far IR region).

Expert Insight: If the

band remains but shifts to a lower frequency (e.g., 1680 1660 ), the ligand is coordinating in the Keto form. If it disappears entirely and a new band appears around 1200 , it is the Enol form.

B. H NMR Spectroscopy

NMR provides evidence of deprotonation and changes in electron density.

• Azomethine Proton (-CH=N-):

  • Free Ligand: Appears as a sharp singlet around

    7.8 – 8.5 ppm.

  • Complex: Shifts downfield (e.g., to

    8.2 – 8.9 ppm).

  • Reason: The metal ion is electron-withdrawing (deshielding effect), pulling electron density away from the methine proton.

• Hydrazinic Proton (-NH-):

  • Free Ligand: Singlet around

    10.0 – 11.5 ppm (exchangeable with ).

  • Complex:Disappears in enolic complexes.

  • Reason: Deprotonation during enolization removes this proton. Its absence is the strongest evidence for anionic coordination.

C. UV-Vis Spectroscopy

Electronic spectra reveal the geometry of the metal center.

• Ligand Transitions (

  , ): Typically observed at 250–350 nm. Upon complexation, these bands often undergo a bathochromic shift (Red shift) due to the stabilization of the excited state by the metal.

• d-d Transitions:

  • Observation: Weak, broad bands in the visible region (400–800 nm).

  • Significance: The position indicates geometry.[1][2]

    • Octahedral Co(II): Bands ~500 nm (pink/brown).

    • Square Planar Cu(II): Band ~600-650 nm (green/blue).

    • Tetrahedral: often more intense bands due to lack of center of symmetry.

• Charge Transfer (LMCT/MLCT): Intense bands in the 350–450 nm range, often obscuring weaker d-d transitions.

References

• Siji, V. L., et al. (2010).[3] "Synthesis, characterization and physiochemical information, along with antimicrobial studies of some metal complexes derived from an ON donor semicarbazone ligand."[4][3] Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Link

• El-Sherif, A. A., & Eldebss, T. M. (2011). "Synthesis, spectral characterization, solution equilibria, in vitro antibacterial and cytotoxic activities of Cu(II), Ni(II), Mn(II), Co(II) and Zn(II) complexes with Schiff base derived from 5-bromosalicylaldehyde and 2-aminomethylthiophene." Spectrochimica Acta Part A. Link

• Chandra, S., & Kumar, U. (2005). "Spectral and magnetic studies on manganese(II), cobalt(II) and nickel(II) complexes with semicarbazone and thiosemicarbazone." Spectrochimica Acta Part A. Link

• Bhardwaj, N. (1992).[5] "Synthesis and Characterisation of Heterocyclic Semicarbazones and their Aluminium(III) Complexes." Journal of the Indian Chemical Society. Link

• LibreTexts Chemistry. "Electronic Spectra of Coordination Compounds." Link

Sources

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• 4. revistabionatura.com [revistabionatura.com]
• 5. (PDF) Synthesis and Characterisation of Heterocyclic Semicarbazones and their Aluminium( III) Complexes [academia.edu]

A Comparative Guide to the Reproducibility of 2-Methoxybenzaldehyde Semicarbazone Synthesis Protocols

In the landscape of synthetic chemistry, particularly within drug development and medicinal chemistry, the reproducibility of a synthetic protocol is paramount. The synthesis of semicarbazones, a class of compounds known for their wide range of biological activities, serves as a foundational reaction. This guide provides an in-depth, comparative analysis of three distinct and reproducible protocols for the synthesis of 2-Methoxybenzaldehyde semicarbazone, a valuable building block in the synthesis of various pharmaceutical agents.

This document moves beyond a simple recitation of steps, delving into the mechanistic underpinnings and practical considerations of each method. The objective is to equip researchers, scientists, and drug development professionals with a comprehensive understanding of how experimental choices influence outcomes such as yield, purity, and reaction time. The protocols presented—a conventional reflux method, a microwave-assisted synthesis, and a solvent-free grinding technique—have been selected to represent a spectrum of common laboratory practices, from traditional to modern green chemistry approaches.

The Chemistry of Semicarbazone Formation

The synthesis of 2-Methoxybenzaldehyde semicarbazone is a classic condensation reaction between an aldehyde (2-Methoxybenzaldehyde) and a nucleophile (semicarbazide).[1] The reaction is typically carried out using semicarbazide hydrochloride, which is more stable and readily available than the free base.

The key to this synthesis lies in the liberation of the free semicarbazide nucleophile. This is achieved by the addition of a weak base, most commonly sodium acetate. The acetate ion deprotonates the semicarbazide hydrochloride, generating the free semicarbazide in situ. The sodium acetate also acts as a buffer, maintaining the pH of the reaction mixture in a slightly acidic range, which is optimal for the condensation reaction to proceed.

The mechanism involves the nucleophilic attack of the terminal amino group of semicarbazide on the electrophilic carbonyl carbon of 2-Methoxybenzaldehyde. This is followed by a dehydration step, which is acid-catalyzed, to form the stable C=N double bond of the semicarbazone.

Comparative Synthesis Protocols

This guide details three distinct methodologies for the synthesis of 2-Methoxybenzaldehyde semicarbazone. Each protocol is presented with step-by-step instructions, an explanation of the rationale behind the chosen conditions, and expected outcomes.

Protocol 1: Conventional Reflux Method

This traditional approach is widely used due to its simplicity and reliance on standard laboratory equipment. It involves heating the reactants in a suitable solvent system to drive the reaction to completion.

Experimental Protocol:

• Reagent Preparation: In a 100 mL round-bottom flask, dissolve 1.12 g (0.01 mol) of semicarbazide hydrochloride and 1.64 g (0.02 mol) of anhydrous sodium acetate in 20 mL of distilled water.

• Addition of Aldehyde: To this solution, add a solution of 1.36 g (0.01 mol) of 2-Methoxybenzaldehyde dissolved in 30 mL of ethanol.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to a gentle reflux for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation: After the reaction is complete, cool the mixture in an ice bath. The crude 2-Methoxybenzaldehyde semicarbazone will precipitate out of the solution.

• Purification: Collect the solid product by vacuum filtration and wash it with cold water. Recrystallize the crude product from ethanol or an ethanol-water mixture to obtain pure, crystalline 2-Methoxybenzaldehyde semicarbazone.

• Drying: Dry the purified crystals in a vacuum oven.

Causality Behind Experimental Choices:

• Ethanol/Water Solvent System: This solvent mixture is chosen for its ability to dissolve the reactants at elevated temperatures and allow for the precipitation of the less soluble product upon cooling, facilitating easy isolation.

• Reflux Conditions: Heating the reaction mixture to its boiling point under reflux increases the reaction rate by providing the necessary activation energy for the condensation and dehydration steps.

• Sodium Acetate: As previously mentioned, sodium acetate is crucial for liberating the free semicarbazide from its hydrochloride salt and for maintaining an optimal pH for the reaction.

Protocol 2: Microwave-Assisted Synthesis

Leveraging the principles of green chemistry, microwave-assisted synthesis offers a significant reduction in reaction time and often leads to higher yields and cleaner products compared to conventional heating.[2][3]

Experimental Protocol:

• Reagent Mixture: In a microwave-safe vessel, combine 1.36 g (0.01 mol) of 2-Methoxybenzaldehyde, 1.12 g (0.01 mol) of semicarbazide hydrochloride, and 1.64 g (0.02 mol) of anhydrous sodium acetate.

• Solvent Addition: Add a mixture of 10 mL of ethanol and 5 mL of water to the vessel.

• Microwave Irradiation: Place the vessel in a domestic microwave oven and irradiate at a power of 300-450W for 2-4 minutes. Monitor the reaction progress by TLC after short irradiation intervals.

• Isolation and Purification: After completion, cool the reaction mixture to room temperature. The product will precipitate. Collect the solid by filtration, wash with cold water, and recrystallize from ethanol.

• Drying: Dry the purified product under vacuum.

Causality Behind Experimental Choices:

• Microwave Irradiation: Microwaves directly and efficiently heat the polar molecules in the reaction mixture, leading to a rapid increase in temperature and a significant acceleration of the reaction rate.[3]

• Reduced Solvent Volume: The efficiency of microwave heating often allows for the use of smaller volumes of solvent, making the process more environmentally friendly.

• Shorter Reaction Time: The direct energy transfer in microwave synthesis dramatically reduces the time required to complete the reaction compared to conventional reflux.[2]

Protocol 3: Solvent-Free Grinding Method

This mechanochemical approach represents a highly green and efficient method for the synthesis of semicarbazones. By eliminating the need for a solvent, it simplifies the workup procedure and reduces chemical waste.

Experimental Protocol:

• Reactant Grinding: In a mortar, place 1.36 g (0.01 mol) of 2-Methoxybenzaldehyde, 1.12 g (0.01 mol) of semicarbazide hydrochloride, and 1.64 g (0.02 mol) of anhydrous sodium acetate.

• Mechanochemical Reaction: Grind the mixture vigorously with a pestle at room temperature for 10-15 minutes. The reaction often proceeds to completion within this time, which can be confirmed by TLC analysis of a small sample dissolved in a suitable solvent.

• Isolation and Purification: After grinding, add a small amount of cold water to the solid mixture and triturate. Collect the solid product by vacuum filtration and wash with water to remove any unreacted starting materials and inorganic salts. The product is often of high purity, but can be further recrystallized from ethanol if necessary.

• Drying: Dry the final product in a desiccator or a vacuum oven.

Causality Behind Experimental Choices:

• Solvent-Free Conditions: This method aligns with the principles of green chemistry by eliminating the use of potentially harmful organic solvents.

• Mechanical Energy: The energy required for the reaction is supplied through mechanical grinding, which brings the reactant molecules into close contact and facilitates the reaction in the solid state.

• Rapid and Efficient: The high local concentration of reactants in the solid state can lead to very fast reaction times and high yields.

Performance Comparison

To provide a clear and objective comparison of the three protocols, the following table summarizes the key performance metrics based on typical experimental outcomes.

Parameter	Protocol 1: Conventional Reflux	Protocol 2: Microwave-Assisted	Protocol 3: Solvent-Free Grinding
Reaction Time	1 - 2 hours	2 - 4 minutes	10 - 15 minutes
Typical Yield	80 - 90%	> 90%	> 95%
Solvent Usage	Moderate (Ethanol/Water)	Low (Ethanol/Water)	None
Energy Consumption	High	Low	Very Low
Ease of Workup	Straightforward	Straightforward	Very Simple
Purity of Crude Product	Good	Very Good	Excellent

Characterization of 2-Methoxybenzaldehyde Semicarbazone

Independent of the synthetic route, the final product should be thoroughly characterized to confirm its identity and purity. The expected analytical data for 2-Methoxybenzaldehyde semicarbazone are as follows:

• Appearance: White to off-white crystalline solid.

• Melting Point: Approximately 207-209 °C.

• FTIR (KBr, cm⁻¹): The infrared spectrum is expected to show characteristic peaks around 3470 (N-H stretch), 3300 (N-H stretch), 1680 (C=O stretch of the amide), 1590 (C=N stretch of the imine), and 1250 (C-O stretch of the methoxy group).[4]

• ¹H NMR (DMSO-d₆, δ ppm): The proton NMR spectrum should exhibit signals corresponding to the aromatic protons (multiplet, ~6.9-7.9 ppm), the azomethine proton (-CH=N-, singlet, ~8.3 ppm), the methoxy group protons (-OCH₃, singlet, ~3.8 ppm), and the amide and amine protons (-NH- and -NH₂, broad singlets, variable shifts).[5][6]

Experimental Workflow and Pathway Diagrams

To visually represent the processes described, the following diagrams have been generated using Graphviz.

Caption: General experimental workflow for the synthesis of 2-Methoxybenzaldehyde semicarbazone.

Caption: Simplified reaction pathway for the formation of 2-Methoxybenzaldehyde semicarbazone.

Conclusion and Recommendations

This guide has provided a detailed comparison of three reproducible protocols for the synthesis of 2-Methoxybenzaldehyde semicarbazone. Each method offers distinct advantages and disadvantages, making the choice of protocol dependent on the specific needs and resources of the laboratory.

• The Conventional Reflux Method is a reliable and well-established procedure suitable for any standard organic chemistry laboratory.

• The Microwave-Assisted Synthesis offers a significant improvement in terms of reaction time and aligns with the principles of green chemistry, making it an excellent choice for rapid synthesis and methods development.

• The Solvent-Free Grinding Method is the most environmentally benign and efficient protocol, providing high yields of pure product with minimal waste and energy consumption.

For laboratories equipped with microwave reactors, the microwave-assisted protocol is highly recommended for its speed and efficiency. For those focused on green chemistry and process simplification, the solvent-free grinding method is an outstanding alternative. The conventional reflux method remains a robust and accessible option for all researchers. Ultimately, the selection of the most appropriate protocol will depend on a balance of factors including available equipment, desired reaction scale, and environmental considerations.

References

• Microwave Assisted Synthesis and Characterization of Semicarbazones. (n.d.). Retrieved from [Link]

• Vidhya, R. S., & Rathika Nath, G. (2017). Synthesis Characterization and Biological Application of 2,3,4-Trimethoxy Benzaldehyde Semicarbazone Co(II) Metal Ions. Chemical Science Journal, 8(4), 1-6.
• Rosaline Ezhilarasi, J., & Jaya Santhi, R. (2014). SYNTHESIS, CHARACTERIZATION, AND BIOLOGICAL APPLICATIONS OF 2- HYDROXY-3-METHOXY BENZALDEHYDE SEMI AND THIOSEMI CARBAZONE COMPLEXES OF THE Co (II) & Ni (II) METAL IONS.
• A kind of synthetic method of semicarbazone. (2008). Google Patents.

• Microwave assisted synthesis and characterization of semicarbazones. (n.d.). Academia.edu. Retrieved from [Link]

• Ultrasound assisted Heterocycles Synthesis. (n.d.). Retrieved from [Link]

• Growth, spectral, and thermal characterization of 2-hydroxy-3-methoxybenzaldehyde semicarbazone. (2015). ResearchGate. Retrieved from [Link]

• Ibragimov, B. T., Talipov, S. A., & Aripov, T. F. (2009). Synthesis and crystal structure of a solvated CoIII complex with 2-hydroxy-3-methoxybenzaldehyde thiosemicarbazone ligands. Acta Crystallographica Section E: Structure Reports Online, 65(7), m763-m764.
• Guo, B., Xue, J. Y., Li, H. X., Tan, D. W., & Lang, J. P. (2016). Electronic Supplementary Information: Design of recyclable TEMPO derivatives bearing ionic liquid moiety and NN-bidentate group for highly efficient Cu(I)-catalyzed conversion of alcohols into aldehydes and imines. Royal Society of Chemistry.
• Compound synthesis and analysis General procedure for synthesis of semicarbazones (General Procedure 1). (2023). bioRxiv.

• Microwave‐assisted Synthesis and Bioevaluation of Some Semicarbazones. (2009). Scilit. Retrieved from [Link]

• Hao, W. J., et al. (2011). 2-Hydroxy-4-methoxybenzaldehyde thiosemicarbazone. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 1), o133.
• Synthesis, Spectroscopic Characterization and Thermal Studies of (E,E)-2-Hydroxy-3-methoxybenzaldehyde Azine. (2014). Asian Journal of Chemistry, 26(4), 1095-1098.
• van der Heijden, D., et al. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Organic Letters, 21(11), 4087-4091.

• Green synthesis of semicarbazones: A comparison of two green solvents. (n.d.). KnightScholar. Retrieved from [Link]

• SYNTHESIS AND CHARACTERIZATION OF SEMICARBOZONE. (n.d.). Sathyabama Institute of Science and Technology.
• Nagaraju, S., et al. (2018). Spectral, Optical and Structural Studies of 2-methoxybenzaldehyde. Journal of Chemistry and Chemical Sciences, 8(3), 493-501.
• Ultrasound-assisted condensation cyclization reaction: fast synthesis of quinazolinones from o-aminobenzamides and aldehydes under ambient conditions. (2021). RSC Publishing.
• A Convenient and Mild Procedure for the Synthesis of Hydrazones and Semicarbazones from Aldehydes or Ketones under Solvent-free Conditions. (2000).

• Benzaldehyde, 2-methoxy-. (n.d.). NIST WebBook. Retrieved from [Link]

• Yadav, A. R., & Mohite, S. K. (2020). Green Chemistry approach for Microwave assisted synthesis of some Traditional Reactions. International Journal of Pharmaceutical and Phytopharmacological Research, 10(2), 78-83.
• Ultrasound-assisted multicomponent synthesis of heterocycles in water – A review. (2021). Journal of the Indian Chemical Society, 98(9), 100125.
• Microwave‐assisted Synthesis and Bioevaluation of Some Semicarbazones. (2009). Chemistry & Biodiversity, 6(5), 705-718.

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Comparative Antioxidant Potential of Cobalt vs. Nickel Semicarbazone Complexes: A Technical Guide

Introduction: The Chelation Effect in Drug Development

Semicarbazones and their transition metal complexes have emerged as highly potent pharmacophores in modern drug development, particularly for their robust antioxidant properties[1]. As a Senior Application Scientist evaluating metallodrug candidates, the comparative efficacy of these complexes is a critical parameter.

The coordination of semicarbazone ligands (typically acting as O, N, N or O, N, S donors) to transition metals like Cobalt (Co) and Nickel (Ni) fundamentally alters their electronic distribution. According to Tweedy's chelation theory, this complexation reduces the polarity of the central metal ion by partially sharing its positive charge with the donor groups. This phenomenon significantly enhances the lipophilicity of the complex, allowing for superior cellular permeability and more effective neutralization of intracellular Reactive Oxygen Species (ROS) compared to the free ligand[2].

Mechanistic Causality: Why Nickel Frequently Outperforms Cobalt

When comparing Co(II) (

) and Ni(II) ( ) semicarbazone complexes, empirical data frequently demonstrates that Ni(II) complexes exhibit superior radical scavenging capabilities[1][3]. The causality behind this performance gap lies in coordination geometry and electronic stabilization:

• Geometric Stabilization: Ni(II) complexes with semicarbazones frequently adopt a highly stable square-planar geometry. This planar arrangement allows for optimal

  -electron delocalization across the chelate ring. When the complex donates a hydrogen atom to neutralize a radical, the resulting ligand-centered radical is highly stabilized by this extended conjugated system.

• Redox Cycling and Stability: Co(II) complexes, which often adopt octahedral or tetrahedral geometries, have a higher tendency to undergo metal-centered oxidation to Co(III). While this can participate in single-electron transfer (SET) mechanisms, it can also lead to pro-oxidant side reactions via Fenton-like pathways. Ni(II) is more redox-stable in this context, ensuring that the antioxidant mechanism proceeds cleanly via Hydrogen Atom Transfer (HAT) or radical adduct formation without generating secondary runaway radicals[2].

Mechanistic pathway of ROS neutralization by metal-semicarbazone complexes.

Comparative Data Analysis

Below is a comparative summary of the antioxidant potential (measured via DPPH radical scavenging assay) of representative Co(II) and Ni(II) semicarbazone/thiosemicarbazone complexes synthesized in recent literature.

Complex Type	Typical Geometry	DPPH IC ( g/mL)	Primary Mechanism of Action	Performance vs. Standard (Ascorbic Acid)
Free Ligand	N/A	> 100.0	Weak HAT	Sub-optimal
Co(II) Complex	Octahedral	65.2 - 80.5	SET / Moderate HAT	Moderate
Ni(II) Complex	Square Planar	46.3 - 55.0	Strong HAT / Adduct Formation	High (Comparable/Superior)[3]

Note: A lower IC

indicates higher antioxidant potency. Ni(II) complexes consistently require a lower concentration to inhibit 50% of the DPPH radicals.

Experimental Protocol: DPPH Scavenging Assay

To ensure a self-validating system, the following protocol incorporates strict controls to eliminate false positives caused by solvent effects, baseline drift, or photo-degradation.

Materials Required:

• 0.1 mM DPPH (1,1-diphenyl-2-picrylhydrazyl) in methanol

• Dimethyl sulfoxide (DMSO)

• Synthesized Co(II) and Ni(II) complexes

• Ascorbic acid (Standard reference)

Step-by-Step Methodology:

• Sample Preparation: Dissolve the Co(II) and Ni(II) complexes in DMSO to create a master stock solution. Prepare serial dilutions (e.g., 10, 20, 40, 60, 80, 100

  g/mL).

  • Causality: DMSO ensures complete solubilization of the highly lipophilic metal complexes, preventing micro-aggregation that would skew spectrophotometric absorbance.

• Reaction Initiation: Add 1.0 mL of the 0.1 mM DPPH methanolic solution to 3.0 mL of each sample dilution.

• Incubation: Vortex the mixture thoroughly and incubate in total darkness at room temperature for exactly 30 minutes.

  • Causality: DPPH is highly light-sensitive; total darkness prevents photo-degradation of the radical, ensuring that any measured reduction is strictly due to the electron/hydrogen donation from the metal complex.

• Validation Controls (Critical):

  • Blank: 3.0 mL DMSO + 1.0 mL Methanol (Used to zero the instrument and account for solvent absorbance).

  • Negative Control: 3.0 mL DMSO + 1.0 mL DPPH solution (Represents 100% radical concentration; accounts for natural radical decay over 30 minutes).

• Measurement: Measure the absorbance at 517 nm using a calibrated UV-Vis spectrophotometer.

• Data Processing: Calculate the percentage of inhibition using the formula:

  Determine the IC value via linear regression analysis of the inhibition curve.

Step-by-step experimental workflow for evaluating antioxidant potential.

References

• Spectroscopic and Biological Studies on Newly Synthesized Cobalt (II) and Nickel (II)
• Synthesis, characterization and biological studies of cobalt(II), nickel(II), copper(II) and zinc(II)
• Structural, Antioxidant, and Protein/DNA-Binding Properties of Sulfate-Coordinated Ni(II) Complex with Pyridoxal-Semicarbazone (PLSC)

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• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

2-Methoxybenzaldehyde semicarbazone proper disposal procedures

As a Senior Application Scientist overseeing the synthesis and scale-up of bioactive small molecules, I frequently encounter semicarbazone derivatives. 2-Methoxybenzaldehyde semicarbazone (CAS: 120445-51-4 / 5346-30-5) is a critical intermediate in the development of anticonvulsants, antimicrobial agents, and Schiff base ligands[1][2]. However, the very bioactivity that makes it a valuable drug precursor also renders it an occupational and environmental hazard[3][4].

Proper disposal is not merely a regulatory checklist; it is a self-validating system designed to eliminate exposure pathways at the source. This guide provides field-proven, mechanistic methodologies for the safe containment and disposal of 2-methoxybenzaldehyde semicarbazone.

Hazard Profile & Mechanistic Causality

To safely manage this compound, laboratory personnel must understand the physical and chemical causality behind its hazards:

• Aerosolization and Inhalation Risk : Like many organic intermediates, 2-methoxybenzaldehyde semicarbazone exists as a fine crystalline powder[3]. It is highly prone to dust formation. Inhalation of these micro-particles bypasses primary dermal barriers, leading to direct mucosal absorption and severe respiratory tract irritation[3][5].

• Acute Toxicity : Semicarbazone derivatives generally exhibit acute oral toxicity (GHS Category 4) and can cause serious eye damage[4][6]. The semicarbazone moiety can interact non-specifically with biological targets if ingested.

• Environmental Persistence : This compound is harmful to aquatic organisms[3][5]. Discharging it into standard sewage systems disrupts local aquatic ecosystems because the nitrogen-rich framework resists rapid biological degradation in standard wastewater treatment plants[5].

• Chemical Reactivity : The compound contains multiple nitrogen atoms and must be strictly segregated from strong oxidizing agents and strong bases to prevent exothermic degradation[3].

Quantitative Data: Physicochemical & Hazard Summary

The following table summarizes the critical data points that dictate our disposal logistics[1][4][6]:

Property / Hazard Parameter	Value / Classification	Logistical Implication
Molecular Formula	C₉H₁₁N₃O₂	High nitrogen content dictates specific incineration requirements.
Molecular Weight	193.20 g/mol	Determines stoichiometric calculations for neutralization/spills.
GHS Health Hazards	Acute Tox. 4 (Oral), Eye Dam. 1	Mandates strict PPE (respirators, goggles) during handling.
Environmental Hazard	Harmful to aquatic life	Absolute prohibition of drain disposal; requires sealed waste.
Incompatibilities	Strong oxidizers, strong bases	Segregate waste streams to prevent in-drum exothermic reactions.

Operational Workflow: Containment and Disposal

The following diagram maps the logical progression of our waste management system, ensuring that every step isolates the hazard from the operator and the environment.

Caption: Step-by-step workflow for the containment, collection, and regulatory disposal of 2-Methoxybenzaldehyde semicarbazone.

Experimental Protocol 1: Immediate Spill Response & Containment

When a spill occurs, immediate containment is required to prevent the powder from becoming airborne. This protocol is a self-validating system: if dust is visible in the air, the containment step has failed.

Step-by-Step Methodology:

• Evacuation and Ventilation : Immediately isolate the spill area. Ensure local exhaust ventilation (fume hoods, snorkels) is active, but avoid directing high-velocity air directly at the powder to prevent dispersion[4][5].

• PPE Donning : Equip personnel with chemical-impermeable nitrile gloves (double-gloving recommended), tightly sealed safety goggles, and a NIOSH-approved N95 or P100 particulate respirator[3][7].

• Dust Suppression (Critical Step) : Do not dry-sweep the material. Lightly mist the spilled solid with water or carefully cover it with damp paper towels[3].

  • Causality: Dampening the powder increases its mass and cohesion, fundamentally neutralizing its ability to aerosolize and eliminating the primary inhalation hazard[3].

• Mechanical Collection : Use non-sparking, plastic tools to scoop the dampened material and the paper towels into a heavy-duty plastic bag or directly into a hazardous waste container[4][5].

• Surface Decontamination : Wash the affected surface thoroughly with soap and copious amounts of water.

  • System Validation: Wipe the area with a clean, white filter paper. If no residue is visible on the paper, the macroscopic decontamination is successful. All wash water and wipes must be collected as hazardous waste[5].

Experimental Protocol 2: Chemical Waste Disposal Logistics

2-Methoxybenzaldehyde semicarbazone cannot be disposed of in standard municipal waste or down the drain[5][7]. It must be processed as hazardous chemical waste.

Step-by-Step Methodology:

• Waste Segregation : Place the collected material into a chemically compatible, sealable container (e.g., a high-density polyethylene (HDPE) drum).

  • Causality: Keep this container strictly segregated from waste streams containing strong oxidizing agents or acids to prevent unintended in-drum reactions[3][4].

• Regulatory Labeling : Clearly label the container in accordance with local EPA/OSHA regulations. The label must read: "Hazardous Waste: 2-Methoxybenzaldehyde Semicarbazone (Toxic Solid, Organic, N.O.S.)"[4][8]. Include the accumulation start date.

• Secure Storage : Store the sealed container in a cool, dry, and well-ventilated secondary containment area. The storage area must be locked and kept away from direct sunlight and ignition sources[3][6].

• Final Disposal via Incineration : Transfer the waste to a licensed hazardous waste disposal facility. The material must be destroyed in a chemical incinerator equipped with an afterburner and a scrubber[4][9].

  • Causality: High-temperature combustion of nitrogen-rich organic compounds (

    ) inevitably produces toxic nitrogen oxides ( ). The scrubber system is chemically required to neutralize these acidic gases before they can be released into the atmosphere, ensuring complete environmental compliance[4][9].

References

• Carl Roth. "Safety Data Sheet: Semicarbazide hydrochloride." [Link]

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Personal protective equipment for handling 2-Methoxybenzaldehyde semicarbazone

As a Senior Application Scientist overseeing the synthesis and evaluation of novel pharmacophores, I recognize that handling specialized building blocks requires more than just a cursory glance at a Safety Data Sheet (SDS). 2-Methoxybenzaldehyde semicarbazone (CAS: 5346-30-5 / 120445-51-4) is a highly valuable intermediate, particularly recognized for its role in fragment-based anticonvulsant drug design[1, 2].

However, its therapeutic potential is matched by specific physicochemical hazards. To build a culture of uncompromising laboratory safety, we must move beyond simply listing protective gear. We must understand the causality behind our safety choices and implement self-validating protocols that protect researchers from dermal sensitization, respiratory irritation, and systemic toxicity.

Here is the comprehensive, causality-driven guide to the safe handling, Personal Protective Equipment (PPE) selection, and operational logistics for 2-Methoxybenzaldehyde semicarbazone.

Risk Assessment & Hazard Causality

Before donning any PPE, it is critical to understand why the protection is necessary. The semicarbazone moiety, combined with the methoxy-substituted benzene ring, presents unique handling challenges:

• Particulate Aerosolization: As a fine crystalline powder, 2-Methoxybenzaldehyde semicarbazone is highly susceptible to static cling. When manipulated with standard metal spatulas, the powder can aerosolize. Inhalation of these micro-particulates leads directly to mucous membrane and respiratory tract irritation.

• Dermal Penetration & Sensitization: With a molecular weight of 193.207 g/mol , this organic compound can be absorbed through compromised skin, potentially causing allergic contact dermatitis upon repeated exposure.

• The Solvent Carrier Effect: In drug discovery workflows, this compound is frequently dissolved in polar aprotic solvents (e.g., DMSO) or alcohols. These solvents act as vectors, drastically increasing the dermal permeability of the dissolved semicarbazone [3]. Therefore, our PPE strategy must account for both the dry powder and its solvated state.

Personal Protective Equipment (PPE) Selection Matrix

To establish a self-validating safety system, PPE must be selected based on the specific operational phase and chemical compatibility [4]. The following matrix summarizes the quantitative and qualitative requirements for handling this compound.

Table 1: PPE Selection & Causality Matrix

PPE Category	Specification	Causality / Rationale
Gloves (Incidental)	Nitrile (Minimum 4 mil thickness)	Provides an adequate barrier against the dry powder. Latex is strictly prohibited due to poor chemical resistance against organic compounds.
Gloves (Extended/Solvent)	Double Nitrile or Neoprene (8+ mil)	Required when handling the compound in DMSO/alcohols to prevent vector-assisted dermal penetration.
Eye Protection	ANSI Z87.1 Safety Goggles	Prevents ocular exposure to airborne particulates or solvent splashes. Standard safety glasses with side shields are insufficient for fine powders.
Body Protection	100% Cotton Lab Coat	Cotton resists melting in case of secondary solvent fires and provides a physical barrier against powder accumulation.
Respiratory	Chemical Fume Hood (Face Velocity ≥ 100 fpm)	The primary engineering control to eliminate inhalation risks associated with static-prone powders.

Operational Workflow: Step-by-Step Methodology

A safety protocol is only effective if its execution is flawless. The following methodology ensures that every step incorporates a self-validating safety check.

Safe handling and operational workflow for 2-Methoxybenzaldehyde semicarbazone.

Phase 1: Pre-Task Verification

• Action: Verify the chemical fume hood face velocity is between 80–120 feet per minute (fpm).

• Causality: Proper airflow ensures that any aerosolized particulates are drawn away from the operator's breathing zone.

• Validation: Check the digital monitor or use a Kimwipe taped to the sash to visually confirm inward directional airflow before opening the chemical container.

Phase 2: PPE Donning and Inspection

• Action: Put on a 100% cotton lab coat, safety goggles, and double-layer nitrile gloves.

• Causality: Double-gloving provides a fail-safe. If the outer glove is breached by a solvent carrying the semicarbazone, the inner glove provides a secondary barrier, allowing time for safe removal.

• Validation: Perform a visual inspection and "blow test" on gloves to ensure no micro-punctures exist prior to handling.

Phase 3: Weighing and Dispensing

• Action: Use an anti-static weighing boat and a grounded stainless-steel or ceramic spatula.

• Causality: 2-Methoxybenzaldehyde semicarbazone powder holds a static charge. Anti-static tools prevent the powder from repelling off the spatula and contaminating the workspace.

• Validation: The powder should transfer smoothly without "jumping" or clinging to the exterior of the weighing boat.

Phase 4: Solution Preparation

• Action: Dissolve the required mass in the chosen solvent entirely within the fume hood. Keep the sash as low as possible.

• Causality: Containing the solvation step within the hood minimizes the inhalation of solvent vapors and protects the operator from potential splashing during exothermic dissolution.

• Validation: Ensure complete dissolution (visual clarity of the liquid) before transferring the solution to secondary reaction vessels.

Spill Response and Waste Disposal Plan

Even with meticulous planning, accidental spills occur. A rapid, structured response prevents localized contamination from becoming a systemic laboratory hazard.

Immediate Spill Response Protocol

• Isolate: Alert nearby personnel and restrict access to the spill area.

• Protect: Ensure full PPE is intact. If the spill involves a carrier solvent, immediately upgrade to heavier nitrile or neoprene gloves.

• Contain: Surround the spill with an inert absorbent material (e.g., vermiculite or sand). Do not use water if the compound is in a dry powder form, as this can create a wider contamination zone and exacerbate clinging.

• Collect: Use a dedicated plastic scoop to collect the absorbent mixture. Never dry sweep , as the mechanical action generates hazardous inhalable dust.

• Decontaminate: Wash the affected surface with a compatible solvent (e.g., a small volume of ethanol) followed by soap and water to ensure the complete removal of residual semicarbazone.

Waste Management & Segregation

2-Methoxybenzaldehyde semicarbazone must never be disposed of in standard municipal waste or down the drain.

Table 2: Chemical Properties & Disposal Summary

Property / Waste Type	Classification / Value	Disposal Action Plan
Molecular Weight	193.207 g/mol	N/A
Solid Waste	Contaminated gloves, Kimwipes, empty vials	Place into a clearly labeled, sealable hazardous waste container designated for "Toxic Organic Solids."
Liquid Waste	Solvated semicarbazone mixtures	Segregate into "Halogenated" or "Non-Halogenated" organic waste carboys, depending strictly on the carrier solvent used.
Disposal Mechanism	Active Pharmaceutical Intermediate	High-temperature incineration via an approved environmental waste contractor [3].

Causality for Waste Segregation: Proper segregation prevents unintended exothermic chemical reactions in waste carboys and ensures compliance with environmental regulations regarding the destruction of pharmacologically active intermediates.

References

• Pandeya, S. N. "Semicarbazone – a versatile therapeutic pharmacophore for fragment based anticonvulsant drug design." Acta Pharmaceutica. [Link]

• Occupational Safety and Health Administration (OSHA). "Laboratory Safety Guidance". United States Department of Labor. [Link]

• National Institute for Occupational Safety and Health (NIOSH). "Recommendations for Chemical Protective Clothing". Centers for Disease Control and Prevention. [Link]